Triphenyl Phosphate

• CAS: 115-86-6

Core Science & Biosynthesis

An In-depth Technical Guide to Triphenyl Phosphate (CAS Number 115-86-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl Phosphate (TPP), with the CAS number 115-86-6, is an organophosphate compound widely utilized as a flame retardant and plasticizer.[1][2] It is synthesized from the reaction of phosphorus oxychloride with phenol.[1][3] TPP is a colorless, crystalline solid that is soluble in many organic solvents but has low solubility in water.[4] Its primary applications include its use in electronic equipment, PVC, hydraulic fluids, adhesives, and even cosmetics like nail polish to enhance flexibility and durability. The mechanism of its flame-retardant action involves the formation of phosphoric acid and then pyrophosphoric acid upon thermal decomposition, which acts as a heat transfer barrier.

Despite its widespread use, there is growing concern regarding the toxicological effects of TPP. Studies have linked exposure to TPP with a range of adverse health outcomes, including reproductive and developmental toxicity, neurotoxicity, metabolic disruption, and endocrine-disrupting effects. This technical guide provides a comprehensive overview of the core information on Triphenyl Phosphate, with a focus on its physicochemical properties, synthesis and analysis, toxicological profile, and the underlying molecular mechanisms of its action.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Triphenyl Phosphate, providing a quick reference for its physical, chemical, and toxicological properties.

Table 1: Physicochemical Properties of Triphenyl Phosphate

Property	Value	Reference(s)
CAS Number	115-86-6
Molecular Formula	C₁₈H₁₅O₄P
Molecular Weight	326.28 g/mol
Appearance	Colorless crystalline powder
Odor	Faint, phenol-like
Melting Point	48-50 °C
Boiling Point	244 °C at 10 mmHg
Density	1.2055 g/cm³
Vapor Pressure	1.3 mmHg at 200 °C
Water Solubility	1.9 mg/L at 24 °C (practically insoluble)
Solubility in Organic Solvents	Soluble in acetone, benzene, chloroform, ether, and alcohol
LogP (Octanol/Water Partition Coefficient)	4.6 at 20 °C

Table 2: Toxicological Data for Triphenyl Phosphate

Endpoint	Species	Route of Administration	Value	Reference(s)
Acute Oral LD50	Rat	Oral	>20,000 mg/kg
Mouse	Oral	>5,000 mg/kg
Guinea Pig	Oral	>4,000 mg/kg
Acute Dermal LD50	Rabbit	Dermal	>7,900 mg/kg
Acute Inhalation LC50	Rat	Inhalation	>200 mg/L/hr
NOAEL (No-Observed-Adverse-Effect Level) - Developmental Toxicity	Rabbit	Dermal	200 mg/kg/day
NOAEL - Repeated Dose Oral	Rat	Oral (dietary)	161 mg/kg/day (4-month study)
NOAEL - Repeated Dose Dermal	Rabbit	Dermal	1000 mg/kg/day (3-week study)

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis, analysis, and toxicological assessment of Triphenyl Phosphate.

Synthesis of Triphenyl Phosphate

Principle: Triphenyl phosphate is commonly synthesized by the reaction of phosphorus oxychloride with phenol. The reaction proceeds via a nucleophilic substitution where the hydroxyl group of phenol attacks the phosphorus atom of phosphorus oxychloride, with the subsequent elimination of hydrogen chloride (HCl).

Experimental Protocol:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to an HCl trap, place molten phenol.

• Reagent Addition: While stirring, slowly add phosphorus oxychloride dropwise from the dropping funnel. The reaction is exothermic, and the temperature should be controlled, typically maintained between 20-30 °C. The dropping time is generally controlled over 4.5-5.5 hours.

• Reaction Completion: After the addition is complete, continue stirring for an additional hour.

• Acid Removal: Gradually heat the reaction mixture to 120 °C to facilitate the removal of dissolved HCl gas. Subsequently, apply a vacuum to further remove residual HCl.

• Purification: The crude triphenyl phosphate can be purified by distillation under reduced pressure.

Analysis of Triphenyl Phosphate by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a sensitive and selective analytical technique for the quantification of TPP in various matrices. The gas chromatograph separates TPP from other components based on its volatility, and the mass spectrometer provides identification and quantification based on its unique mass spectrum.

Experimental Protocol:

• Sample Preparation (e.g., for environmental samples):

  • Extraction: Extract the sample with a suitable organic solvent such as a mixture of n-hexane and acetone.

  • Cleanup: Use solid-phase extraction (SPE) to remove interfering compounds.

  • Concentration: Concentrate the extract to a small volume under a gentle stream of nitrogen.

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890B GC System (or equivalent).

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Start at 80 °C, hold for 1 minute, ramp to 300 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent).

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor characteristic ions for TPP (e.g., m/z 326, 152, 77).

• Quantification: Prepare a calibration curve using standard solutions of TPP. An internal standard, such as triphenyl phosphate-d15, is recommended for accurate quantification.

In Vitro Neurotoxicity Assessment using MTT Assay

Principle: The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability. A reduction in cell viability upon exposure to a substance suggests potential cytotoxicity.

Experimental Protocol:

• Cell Culture: Culture neuronal cells (e.g., SH-SY5Y) in a 96-well plate until they reach the desired confluence.

• Treatment: Expose the cells to various concentrations of Triphenyl Phosphate (dissolved in a suitable solvent like DMSO, with a final solvent concentration not exceeding 0.1%) for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control group.

• MTT Addition: After the treatment period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37 °C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control group.

Zebrafish Developmental Toxicity Assay

Principle: The zebrafish embryo is a widely used in vivo model for assessing developmental toxicity due to its rapid development, transparency, and genetic similarity to humans.

Experimental Protocol:

• Embryo Collection and Staging: Collect newly fertilized zebrafish embryos and stage them.

• Exposure: Place the embryos in a multi-well plate containing embryo medium with different concentrations of Triphenyl Phosphate (e.g., 0.8, 4, 20, and 100 µg/L). Include a vehicle control (e.g., 0.1% DMSO). The exposure typically starts from a few hours post-fertilization (hpf) and continues for several days (e.g., up to 144 hpf).

• Endpoint Assessment: At specific time points, assess various developmental endpoints under a stereomicroscope, including:

  • Mortality: Record the number of dead embryos.

  • Hatching Rate: Determine the percentage of hatched larvae.

  • Morphological Abnormalities: Look for malformations such as pericardial edema, yolk sac edema, and spinal curvature.

  • Heart Rate: Measure the heart rate of the developing embryos.

  • Behavioral Analysis: Assess locomotor activity.

Endocrine Disruption Assessment using a Reporter Gene Assay

Principle: Reporter gene assays are in vitro methods used to screen for chemicals that can interact with nuclear receptors and modulate their activity.

Experimental Protocol:

• Cell Transfection: Co-transfect a suitable cell line (e.g., Chinese Hamster Ovary cells) with an expression vector for the human nuclear receptor of interest (e.g., estrogen receptor α) and a reporter vector containing a luciferase gene under the control of a hormone-responsive element.

• Treatment: Expose the transfected cells to various concentrations of Triphenyl Phosphate. Include a positive control (the natural hormone ligand) and a vehicle control.

• Luciferase Assay: After an incubation period (typically 24 hours), lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: An increase or decrease in luciferase activity compared to the control indicates that TPP is acting as an agonist or antagonist for the specific nuclear receptor, respectively.

Signaling Pathways and Mechanisms of Action

Triphenyl Phosphate exerts its toxicological effects through the modulation of several key signaling pathways. The following diagrams, created using the DOT language, illustrate these interactions.

MAPK/ERK Signaling Pathway

TPP has been shown to activate the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway. This pathway is crucial for cell proliferation, differentiation, and survival.

TPP activation of the TLR4-mediated ERK/NF-κB pathway.

PI3K/AKT Signaling Pathway

TPP can also activate the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT) signaling pathway, which is involved in cell growth, proliferation, and metabolism.

TPP-induced activation of the PI3K/AKT signaling pathway.

Endocrine Disruption Pathways

TPP is recognized as an endocrine-disrupting chemical, primarily through its interaction with nuclear receptors such as the estrogen receptor (ER) and peroxisome proliferator-activated receptor-gamma (PPARγ).

TPP can act as an agonist for the estrogen receptor, initiating downstream signaling cascades that can lead to cell proliferation.

TPP's interaction with the Estrogen Receptor signaling pathway.

TPP is a known ligand for PPARγ, a key regulator of adipogenesis and lipid metabolism.

TPP's modulation of the PPARγ signaling pathway.

Conclusion

Triphenyl Phosphate is a compound of significant industrial importance, but its potential for adverse health effects necessitates a thorough understanding of its properties and mechanisms of action. This technical guide has provided a consolidated resource for researchers, scientists, and drug development professionals, summarizing the key physicochemical and toxicological data, detailing essential experimental protocols, and visualizing the critical signaling pathways affected by TPP. The presented information underscores the need for continued research into the long-term health implications of TPP exposure and the development of safer alternatives.

References

• 1. prepchem.com [prepchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Triphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]

Triphenyl Phosphate as a plasticizer in polymers

An In-depth Technical Guide to Triphenyl Phosphate as a Plasticizer in Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl phosphate (TPP), an organophosphate ester, is a widely utilized additive in the polymer industry, serving a dual role as both a plasticizer and a flame retardant.[1][2][3] Its primary function as a plasticizer is to enhance the flexibility, durability, and processability of polymeric materials.[1][4] TPP achieves this by intercalating between polymer chains, thereby reducing intermolecular forces and lowering the glass transition temperature (Tg). This guide provides a comprehensive technical overview of TPP's role as a plasticizer, including its mechanism of action, effects on polymer properties, relevant experimental protocols for characterization, and a summary of its biological interactions.

Mechanism of Action as a Plasticizer

The plasticizing effect of triphenyl phosphate stems from its molecular structure and its ability to disrupt the rigid, entangled network of polymer chains. By positioning itself between these chains, TPP increases the free volume within the polymer matrix. This separation reduces the cohesive forces between the polymer chains, allowing for greater mobility and flexibility at lower temperatures. Consequently, the energy required for the polymer to transition from a rigid, glassy state to a more flexible, rubbery state—the glass transition temperature (Tg)—is significantly lowered.

Caption: Mechanism of Polymer Plasticization by Triphenyl Phosphate.

Effects on Polymer Properties

The incorporation of TPP into a polymer matrix can significantly alter its mechanical and thermal properties.

Mechanical Properties

As a plasticizer, TPP generally increases the flexibility and elongation at break of polymers while decreasing their tensile strength. However, in some composite systems, TPP has been observed to improve tensile strength, potentially by enhancing the interaction between the polymer matrix and reinforcing fillers. For instance, in hemp fiber-reinforced polycarbonate composites, the addition of 20% TPP resulted in a 38% increase in tensile strength.

Thermal Properties

The most notable thermal effect of TPP is the reduction of the glass transition temperature (Tg). This effect is concentration-dependent, with higher concentrations of TPP leading to a greater reduction in Tg. For example, the addition of TPP to polycarbonate can lower its Tg from approximately 148°C to 94°C.

Data Presentation

Table 1: Effect of Triphenyl Phosphate on the Glass Transition Temperature (Tg) of Polymers

Polymer	TPP Concentration (wt%)	Original Tg (°C)	Plasticized Tg (°C)	Reference
Polycarbonate (PC)	20	148.44	93.74
Polyamide 66 (PA66) with low Tg P-glass	Not specified	-	65
Polyvinyl Chloride (PVC) with POSS	10	75.9	57.4

Table 2: Effect of Triphenyl Phosphate on the Mechanical Properties of Polymers

Polymer System	TPP Concentration (wt%)	Property	Original Value	Value with TPP	% Change	Reference
Polyimide (PI) Film	3	Tensile Strength	-	-	+80%
Hemp Fiber/PC Composite	20	Tensile Strength	-	59.52 MPa	+38%
Epoxy Resin DER 671X75	5	Impact Strength	20 kG.cm	25 kG.cm	+25%
Epoxy Resin with Nanosilica	5	Impact Strength	-	-	+125%

Experimental Protocols

The characterization of TPP-plasticized polymers involves a suite of analytical techniques to assess their thermal, mechanical, and chemical properties.

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization behavior of the polymer.

Methodology (based on ISO 11358-1):

• Sample Preparation: A small sample of the polymer (typically 5-15 mg) is accurately weighed and hermetically sealed in an aluminum pan.

• Instrument Setup: The DSC instrument is calibrated for temperature and heat flow. An empty sealed pan is used as a reference.

• Thermal Program: A common method involves a heat-cool-heat cycle.

  • First Heating Scan: The sample is heated at a constant rate (e.g., 10°C/min) to a temperature above its expected melting point to erase its thermal history.

  • Cooling Scan: The sample is then cooled at a controlled rate (e.g., 10°C/min).

  • Second Heating Scan: A final heating scan is performed at the same rate as the first. The Tg is typically determined from this second scan.

• Data Analysis: The glass transition is observed as a step-change in the heat flow curve.

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the plasticized polymer and to quantify its composition, including the amount of plasticizer.

Methodology (based on ASTM E1131):

• Sample Preparation: A small sample (10-15 mg) is placed in a tared TGA pan.

• Instrument Setup: The TGA is purged with an inert gas (e.g., nitrogen) to prevent oxidation.

• Heating Program: The sample is heated at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., from ambient to 600°C).

• Data Analysis: The weight loss of the sample is recorded as a function of temperature. The onset of decomposition indicates the thermal stability. The percentage of TPP can be estimated from the weight loss at temperatures where TPP volatilizes but the polymer remains stable.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is utilized to identify the presence of TPP in the polymer and to study the interactions between the plasticizer and the polymer matrix.

Methodology (Attenuated Total Reflectance - ATR-FTIR):

• Sample Preparation: A small piece of the polymer film or a powdered sample is placed directly onto the ATR crystal. No extensive sample preparation is typically required.

• Spectral Acquisition: The infrared spectrum is collected over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands of TPP, such as those corresponding to P=O stretching (around 1292 cm⁻¹), P-O-C stretching, and the aromatic C=C stretching of the phenyl rings (around 1590 and 1488 cm⁻¹).

Caption: General Experimental Workflow for Polymer Characterization.

Biological Interactions of Triphenyl Phosphate

Beyond its role in material science, TPP is recognized as an environmental contaminant with potential biological effects. Understanding these interactions is crucial for a comprehensive assessment of its use.

Biodegradation Pathway

In the environment, TPP can be biodegraded by microorganisms. The primary degradation pathway involves the stepwise hydrolysis of the ester bonds. TPP is first hydrolyzed to diphenyl phosphate (DPHP) and phenol. DPHP can be further degraded to phenyl phosphate (PHP) and subsequently to inorganic phosphate and phenol.

Caption: Biodegradation Pathway of Triphenyl Phosphate.

Endocrine Disruption Signaling

TPP has been identified as an endocrine-disrupting chemical (EDC). Studies have shown that TPP can act as an agonist for estrogen receptor α (ERα). Upon binding to ERα, TPP can initiate a signaling cascade that involves the activation of nuclear factor-kappa B (NF-κB). This, in turn, can lead to an increase in the expression of cyclin D1, a key protein involved in cell cycle progression. This pathway highlights a potential mechanism by which TPP may exert adverse health effects.

Caption: Endocrine Disrupting Signaling Pathway of TPP.

Conclusion

Triphenyl phosphate is a versatile and effective plasticizer for a wide range of polymers, enhancing their flexibility and processability by lowering the glass transition temperature. Its effects on polymer properties can be readily characterized using standard thermal and spectroscopic techniques. However, its potential for environmental persistence and endocrine disruption necessitates a thorough evaluation of its life cycle and potential health impacts. This guide provides a foundational understanding for researchers and professionals working with TPP-plasticized polymers, enabling informed material design and risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Polymer Analysis Using Fourier Transform Infrared (FTIR) Spectroscopy | Separation Science [sepscience.com]
• 3. Fourier Transform Infrared Spectroscopy Analysis of Polymers and Plastics [intertek.com]
• 4. Evaluation of the effect of triphenyl phosphate on hemp fiber-reinforced polycarbonate composites for 3D printing applications | AVESİS [avesis.kocaeli.edu.tr]

Triphenyl Phosphate: A Comprehensive Technical Guide on its Neurotoxicity and Developmental Effects in Zebrafish

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the neurotoxic and developmental effects of triphenyl phosphate (TPP) in the zebrafish model organism (Danio rerio). TPP, a widely used organophosphate flame retardant and plasticizer, has been detected in various environmental matrices and biota, raising concerns about its potential adverse health effects. The zebrafish, with its genetic and metabolic homology to humans, rapid development, and optical transparency, serves as a powerful in vivo model for toxicological screening and mechanistic studies. This document summarizes key quantitative data, details experimental methodologies, and visualizes the molecular pathways implicated in TPP-induced toxicity.

Quantitative Toxicological Data

Exposure to triphenyl phosphate elicits a range of dose-dependent effects on the development and neurological function of zebrafish. The following tables summarize the key quantitative findings from various studies, providing a comparative overview of TPP's potency across different endpoints.

Table 1: Acute Toxicity and Developmental Endpoints

Endpoint	Exposure Duration	Concentration/Value	Effect	Reference
LC50	96 hours post-fertilization (hpf)	5.3 mg/L	Lethality	[1]
EC50 (Pericardial Edema)	24 to 72 hpf	~6.25 µM	Induction of pericardial edema	[2]
Survival Rate	5 to 72 hpf	12.5 µM	Significant decrease	[3]
Hatchability	Not Specified	Concentration-dependent	Reduction	[4][5]
Body Length	5 days post-fertilization (dpf)	5 µg/L	Significant reduction (mean difference of 0.14 mm)
Body Length	120 hpf	>300 µg/L	Reduction
Heart Rate	144 hpf	100 µg/L	Significant reduction
Pericardial Edema	5 dpf	1 and 5 µg/L	Increased prevalence (17.3% and 23% respectively)
Malformations	Not Specified	Concentration-dependent	Induction of various malformations

Table 2: Neurotoxicity and Behavioral Endpoints

Endpoint	Exposure Duration	Concentration	Effect	Reference
Locomotor Activity	2 to 144 hpf	100 µg/L	Significant reduction
Swimming Distance & Speed	Not Specified	Concentration-dependent	Reduction
Acetylcholinesterase (AChE) Activity	2 to 144 hpf	Environmentally relevant concentrations	Marked inhibition
Acetylcholinesterase (AChE) Activity	Chronic larval exposure	100 µg/L	Increased activity
Neurotransmitter Levels (γ-aminobutyric acid, histamine)	2 to 144 hpf	Environmentally relevant concentrations	Significant alteration

Table 3: Gene and Protein Expression Changes

Gene/Protein	Exposure Concentration	Effect	Implicated Pathway/Process	Reference
cyp26a1	12.5 µM	~5-fold decrease	Retinoic Acid Metabolism
α1-tubulin, mbp, syn2a, shha, elavl3	0.8 - 100 µg/L	Downregulation	Central Nervous System Development
gap-43 protein	0.8 - 100 µg/L	Upregulation	Central Nervous System Development
mbpa, syn2a, foxo3a, pax6a	Not Specified	Dysregulation	Neurodevelopment
bcl2a, baxa, casp9	Not Specified	Dysregulation	Apoptosis
tbx5a, nppa, nppb, bmp4	1.5 - 15 nM	Dysregulation	Cardiac Development
DNMT and TET expression	Not Specified	Decrease	Epigenetic Regulation

Experimental Protocols

The following sections detail the methodologies employed in key studies investigating TPP toxicity in zebrafish.

Zebrafish Embryo Toxicity (ZET) Assay

This assay is a standardized developmental toxicity test.

• Test Organism: Zebrafish (Danio rerio) embryos.

• Exposure Initiation: 6 hours post-fertilization (hpf), covering the period of organogenesis.

• Exposure Duration: Continuous exposure until 120 hpf.

• Test Vessels: Multi-well plates (e.g., 24-well or 96-well plates).

• Exposure Solutions: TPP is typically dissolved in a carrier solvent like dimethyl sulfoxide (DMSO) and then diluted to the final test concentrations in embryo medium. The final DMSO concentration is kept low (e.g., <0.1%) and consistent across all treatment and control groups.

• Solution Renewal: Test solutions are often renewed daily to maintain chemical concentrations.

• Endpoints Measured:

  • Mortality: Assessed daily.

  • Hatching Rate: Monitored until 96 hpf.

  • Morphological Abnormalities: Evaluated at specific time points (e.g., 72 or 96 hpf), including pericardial edema, yolk sac edema, and body axis malformations.

  • Heart Rate: Measured by visually counting ventricular contractions for a set period.

  • Body Length: Measured from the head to the tip of the tail at the end of the exposure period.

Locomotor Activity Assay

This assay assesses the impact of TPP on the behavior of zebrafish larvae.

• Test Organism: Zebrafish larvae (typically 5-7 dpf).

• Acclimation: Larvae are individually placed in wells of a multi-well plate and allowed to acclimate.

• Data Acquisition: An automated tracking system monitors the movement of each larva over a defined period, often including alternating light and dark phases to assess different behavioral responses.

• Parameters Measured: Total distance moved, swimming speed, duration of movement, and changes in activity in response to light stimuli.

Acetylcholinesterase (AChE) Activity Assay

This biochemical assay measures the activity of a key enzyme in the nervous system.

• Sample Preparation: Pools of zebrafish larvae are homogenized in a suitable buffer.

• Assay Principle: The assay is based on the Ellman method, where acetylthiocholine is hydrolyzed by AChE to thiocholine, which then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product.

• Measurement: The rate of color formation is measured spectrophotometrically and is proportional to the AChE activity.

Gene Expression Analysis (Real-Time PCR)

This technique quantifies changes in the expression of specific genes.

• RNA Isolation: Total RNA is extracted from pools of zebrafish embryos or larvae at the end of the exposure period.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• Real-Time PCR: The relative expression levels of target genes are quantified using specific primers and a fluorescent dye (e.g., SYBR Green) in a real-time PCR instrument. Gene expression is typically normalized to a stable reference gene.

Visualized Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key molecular pathways and experimental workflows relevant to TPP toxicity in zebrafish.

Signaling Pathways

Caption: TPP-induced neurotoxicity and developmental toxicity pathways.

Experimental Workflow

Caption: General experimental workflow for assessing TPP toxicity in zebrafish.

Retinoic Acid Signaling Disruption

Caption: TPP's interference with retinoic acid signaling.

Conclusion

The evidence presented in this technical guide demonstrates that triphenyl phosphate exhibits significant neurotoxic and developmental effects in the zebrafish model. TPP exposure can lead to mortality, developmental malformations, and behavioral deficits at environmentally relevant concentrations. Mechanistically, TPP appears to disrupt multiple critical signaling pathways, including those involved in neurodevelopment, cardiac development, and retinoic acid homeostasis. The detailed experimental protocols and quantitative data provided herein serve as a valuable resource for researchers and professionals in the fields of toxicology, environmental health, and drug development, facilitating further investigation into the risks associated with TPP exposure and the development of potential mitigation strategies. The continued use of the zebrafish model will be crucial in elucidating the full spectrum of TPP's toxicological profile and its implications for vertebrate health.

References

• 1. Environmentally Relevant Concentrations of Triphenyl Phosphate (TPhP) Impact Development in Zebrafish [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Triphenyl phosphate-induced developmental toxicity in zebrafish: Potential role of the retinoic acid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neurodevelopmental toxicity of organophosphate flame retardant triphenyl phosphate (TPhP) on zebrafish (Danio rerio) at different life stages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Triphenyl Phosphate: A Comprehensive Technical Guide to its Material Safety Data Sheet (MSDS)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical safety and handling information for Triphenyl Phosphate (TPP), a compound commonly used as a plasticizer and flame retardant. For laboratory and drug development professionals, a thorough understanding of this substance's properties and potential hazards is paramount for ensuring a safe working environment and accurate experimental outcomes. This document synthesizes key data from various material safety data sheets and scientific resources, presenting it in a clear and accessible format for the scientific community.

Chemical and Physical Properties

Triphenyl phosphate is a colorless, crystalline solid.[1][2][3] A summary of its key physical and chemical properties is presented in Table 1. Understanding these properties is crucial for safe storage, handling, and in the event of a spill.

Property	Value	Source(s)
Chemical Formula	C₁₈H₁₅O₄P	[3][4]
Molecular Weight	326.28 g/mol
Appearance	Colorless, crystalline powder/flakes
Odor	Odorless or faint phenol-like odor
Melting Point	48-50 °C (lit.)
Boiling Point	244 °C at 10 mmHg (lit.)
Flash Point	220 °C (closed cup)
Vapor Pressure	1.3 mm Hg at 200 °C
Water Solubility	Insoluble (0.0019 g/L at 20 °C)
Solubility in Organic Solvents	Soluble in alcohol, benzene, chloroform, ether, and acetone.
Density	1.2055 g/cm³

Toxicological Data

Triphenyl phosphate exhibits low acute oral and dermal toxicity. However, it is classified as very toxic to aquatic life, with long-lasting effects.

Acute Toxicity

Endpoint	Species	Route	Value	Source(s)
LD50	Rat	Oral	> 20,000 mg/kg
LD50	Mouse	Oral	1320 mg/kg
LD50	Rabbit	Dermal	> 7,900 mg/kg
LC50	Rainbow Trout (Oncorhynchus mykiss)	Aquatic	0.4 mg/L (96 h)
EC50	Water Flea (Daphnia magna)	Aquatic	1 mg/L (48 h)

Health Effects

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: May cause skin irritation. Some evidence suggests a potential for skin sensitization, though the incidence is low.

• Eye Contact: May cause eye irritation.

• Ingestion: May be harmful if swallowed.

• Chronic Exposure: High or repeated exposure may affect the peripheral nervous system, potentially causing weakness and poor coordination.

Occupational Exposure Limits

Several organizations have established occupational exposure limits for triphenyl phosphate to protect workers from potential health effects.

Organization	Limit (Time-Weighted Average)	Source(s)
OSHA (PEL)	3 mg/m³ (8-hour)
ACGIH (TLV)	3 mg/m³ (8-hour)
NIOSH (REL)	3 mg/m³ (10-hour)

Experimental Protocols: A Methodological Overview

While specific, detailed experimental protocols are proprietary to the testing laboratories, the methodologies for key toxicological endpoints generally follow standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50)

The acute oral toxicity of triphenyl phosphate is typically determined using a method similar to OECD Test Guideline 401 (Acute Oral Toxicity) or OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) . A general workflow for such an experiment is outlined below.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Triphenyl phosphate [cdc.gov]
• 2. Triphenyl phosphate (TPP) | CAS 115-86-6 | Connect Chemicals [connectchemicals.com]
• 3. Professional Production Fire Retardant Triphenyl Phosphate TPP CAS 115-86-6 for Resins - Sinobio Chemistry [sinobiochemistry.com]
• 4. nj.gov [nj.gov]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Triphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenyl phosphate (TPP) is a widely utilized organophosphate compound, finding application as a flame retardant and plasticizer in a diverse range of industrial and consumer products. A thorough understanding of its physical and chemical properties is paramount for its safe handling, effective application, and the development of new formulations. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of triphenyl phosphate, including detailed experimental protocols for their determination and a summary of its spectral properties. The synthesis, hydrolysis, and thermal decomposition of triphenyl phosphate are also discussed and visualized.

Physical Properties

Triphenyl phosphate is a colorless, odorless crystalline solid at room temperature.[1][2] Its key physical properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₁₈H₁₅O₄P	[3]
Molecular Weight	326.28 g/mol	[3]
Appearance	Colorless crystalline powder/solid	[1]
Melting Point	48-50 °C
Boiling Point	244 °C at 10 mmHg
Density	1.2055 g/cm³
Vapor Pressure	1.3 mmHg at 200 °C
Flash Point	220 °C
Water Solubility	0.0019 g/L at 20 °C
Solubility in Organic Solvents	Soluble in acetone, benzene, chloroform, and ether. Moderately soluble in alcohol.

Chemical Properties

Triphenyl phosphate exhibits reactivity characteristic of phosphate esters. It is stable under normal conditions but undergoes hydrolysis and thermal decomposition under specific environments.

Hydrolysis

The hydrolysis of triphenyl phosphate is pH-dependent. It is slow in acidic and neutral conditions but proceeds rapidly in alkaline solutions. The primary products of hydrolysis are diphenyl phosphate and phenol. Under strongly acidic conditions and elevated temperatures, complete hydrolysis to phosphoric acid and phenol can occur.

Thermal Decomposition

Triphenyl phosphate begins to decompose at approximately 600 °C in an inert atmosphere. The decomposition process is a key aspect of its function as a flame retardant. Upon heating, it forms phosphoric acid, which then condenses to form pyrophosphoric acid. This acts in the condensed phase to create a protective char layer that insulates the material from heat and oxygen. In the gas phase, phosphorus-containing radicals are released, which interrupt the radical chain reactions of combustion.

Synthesis of Triphenyl Phosphate

Triphenyl phosphate is commercially synthesized via the reaction of phosphorus oxychloride (POCl₃) with phenol (C₆H₅OH). This is a nucleophilic substitution reaction where the oxygen of the phenol attacks the electrophilic phosphorus atom of the phosphorus oxychloride, with the subsequent elimination of hydrogen chloride. The reaction is typically carried out in the presence of a catalyst, such as a Lewis acid.

Synthesis of Triphenyl Phosphate from Phosphorus Oxychloride and Phenol.

Hydrolysis Mechanism

The hydrolysis of triphenyl phosphate in an alkaline medium proceeds via a nucleophilic attack of a hydroxide ion on the phosphorus atom, leading to the displacement of a phenoxide ion and the formation of diphenyl phosphate.

References

• 1. researchgate.net [researchgate.net]
• 2. "An Infrared Investigation of Triphenylphosphine, Triphenylphosphine Ox" by Lynne L. Haas [openprairie.sdstate.edu]
• 3. Triphenyl phosphate - Wikipedia [en.wikipedia.org]

Triphenyl Phosphate: A Comprehensive Technical Guide to its Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenyl phosphate (TPP), an organophosphate ester first synthesized in the late 19th century, has a long history of use as a flame retardant and plasticizer.[1] Initially considered to have low toxicity, a growing body of scientific evidence has repositioned TPP as a compound of significant interest in toxicological and pharmacological research.[2] Current research focuses on its role as an endocrine disruptor, a modulator of key cellular signaling pathways, and a potential neurotoxicant. This technical guide provides an in-depth overview of the historical and contemporary research applications of triphenyl phosphate, with a focus on its mechanisms of action, relevant experimental data, and detailed protocols for its study.

Historical Perspective: From Industrial Chemical to Research Probe

The journey of triphenyl phosphate in research began with its widespread industrial application. Early studies, dating back to the 1960s, primarily focused on occupational health and industrial hygiene, assessing its acute toxicity and potential for causing organophosphate-induced delayed neurotoxicity (OPIDN).[3][4] These initial toxicological assessments generally characterized TPP as having low acute toxicity.[5] However, its structural similarity to known neurotoxic organophosphates prompted ongoing investigation into its long-term health effects. The phasing out of polybrominated diphenyl ethers (PBDEs) as flame retardants led to an increased use of TPP, resulting in its ubiquitous presence in the environment and detectable levels in human tissues. This widespread exposure has driven the modern era of TPP research, which is less focused on its industrial utility and more on its unintended biological consequences.

Current Research Applications and Mechanistic Insights

Contemporary research on TPP is multifaceted, exploring its interactions with various biological systems. It is now recognized as an endocrine-disrupting chemical (EDC) and a modulator of several critical signaling cascades. These properties, while raising environmental and health concerns, also make TPP a valuable tool for studying specific biological pathways in a research context.

Endocrine Disruption and Nuclear Receptor Modulation

A primary focus of current research is TPP's ability to interfere with endocrine signaling. It has been shown to interact with a variety of nuclear receptors, often acting as an agonist or antagonist, thereby disrupting hormonal homeostasis.

• Estrogen and Progesterone Receptors: TPP has demonstrated estrogenic activity, acting as an agonist for Estrogen Receptor α (ERα). It can stimulate ERα-mediated signaling pathways, leading to downstream effects on gene expression and cell proliferation. Molecular docking studies have shown that TPP can successfully dock with estrogen, androgen (AR), and progesterone receptors (PR), with the strongest binding affinity observed for the progesterone receptor.

• Peroxisome Proliferator-Activated Receptor (PPARγ) and Retinoid X Receptor (RXR): TPP is a known ligand and modulator of PPARγ, a key regulator of adipogenesis and metabolism. It can activate the PPARγ:RXRα signaling pathway. However, studies suggest it is a selective PPARγ modulator that does not induce all downstream effects, such as "brite" adipogenesis, that are seen with therapeutic agonists like rosiglitazone. TPP's interference with RXR-dependent pathways is also implicated in its cardiotoxicity, as observed in zebrafish models.

Modulation of Cellular Signaling Pathways

TPP exposure has been demonstrated to perturb several key intracellular signaling pathways that are fundamental to cell proliferation, inflammation, apoptosis, and stress responses. This makes TPP a useful chemical probe for investigating these complex networks.

• MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase/Extracellular Signal-Regulated Kinase pathway is a critical cascade involved in cell growth and differentiation. TPP has been shown to activate the MAPK/ERK pathway in various cell types, including human endometrial cancer cells and osteoblasts. This activation can contribute to its effects on cell proliferation.

• PI3K/Akt Pathway: The Phosphoinositide 3-Kinase/Protein Kinase B pathway is another crucial signaling route for cell survival and growth. TPP exposure can stimulate this pathway, which may contribute to the activation of ER function and cell cycle progression.

• JNK and NF-κB Signaling: The c-Jun N-terminal kinase (JNK) pathway, a component of the MAPK signaling network, is involved in stress responses and apoptosis. Studies in C. elegans have shown that TPP-induced reproductive toxicity is mediated through the JNK signaling pathway. Furthermore, TPP can induce the nuclear translocation of Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), a key transcription factor in inflammatory responses, in endometrial cancer cells.

Neurotoxicity and Enzyme Inhibition

The neurotoxic potential of TPP continues to be an active area of investigation. It can cross the blood-brain barrier and induce neuroinflammation and neuronal apoptosis. While its potential to cause severe OPIDN is considered low, it has been shown to inhibit cholinesterase activity. In vitro, TPP also acts as an inhibitor of DNA-dependent RNA polymerase, a property that has led to its use as a PCR inhibitor in research settings.

Quantitative Data on Triphenyl Phosphate Activity

The following tables summarize key quantitative data from various experimental studies on triphenyl phosphate.

Table 1: Endocrine and Receptor-Related Activity

Parameter	System/Model	Value	Reference(s)
Binding Energy (Progesterone Receptor)	Molecular Docking	-8.01 kcal/mol
ERα Activation	Human Ishikawa Endometrial Cancer Cells	Increased protein levels at 10-1000 pmol
GPER-mediated Estrogen Pathway Activation	SKBR3 Cells (ERα deficient)	Confirmed Activation
PPARγ Activation	Most active on zebrafish PPARγ vs. human, mouse, xenopus	Species-specific activity

Table 2: Toxicological and Cellular Endpoints

Endpoint	Model System	Value (Concentration/Dose)	Reference(s)
LC50 (96 hours)	Zebrafish (Danio rerio)	5.3 mg/L
LOEC (Chronic, 30-day)	Rainbow Trout (Oncorhynchus mykiss)	0.037 mg/L
Reproductive Effects (Lowest Dose)	Japanese Medaka (Oryzias latipes)	1.31 µg/L
Reproductive Toxicity (Brood Size Reduction)	C. elegans	Significant effect at >0.01 µg/L
Cholinesterase Inhibition (LOEL)	Male Sprague Dawley Rats (4-day oral)	55 mg/kg (lowest dose tested)
Inhibition of Cell Proliferation	MC3T3-E1 Osteoblasts	Significant inhibition at 10, 20, and 40 µM

LOEC: Lowest Observed Effect Concentration; LC50: Lethal Concentration, 50%; LOEL: Lowest Observed Effect Level.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments frequently cited in triphenyl phosphate research.

Western Blot Analysis for MAPK/ERK Pathway Activation

This protocol is adapted from standard methodologies for assessing protein phosphorylation.

1. Cell Culture and Treatment:

• Culture cells (e.g., MC3T3-E1 osteoblasts) in appropriate media (e.g., DMEM with 10% FBS) to 70-80% confluency in 6-well plates.
• Serum-starve cells for 12-24 hours to reduce basal signaling activity.
• Treat cells with various concentrations of TPP (e.g., 0, 10, 20, 40 µM) dissolved in a suitable vehicle (e.g., DMSO) for a specified time (e.g., 1 hour).

2. Protein Lysate Preparation:

• Wash cells twice with ice-cold Phosphate Buffered Saline (PBS).
• Lyse cells on ice by adding 100-200 µL of RIPA lysis buffer containing protease and phosphatase inhibitors.
• Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.
• Incubate on ice for 30 minutes, vortexing periodically.
• Centrifuge at 14,000 rpm for 15 minutes at 4°C.
• Collect the supernatant (protein lysate).

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

4. SDS-PAGE and Electrotransfer:

• Prepare protein samples by mixing 20-30 µg of protein with Laemmli sample buffer and heating at 95°C for 5 minutes.
• Load samples onto a polyacrylamide gel (e.g., 4-20% gradient gel) and perform electrophoresis to separate proteins by size.
• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature.
• Incubate the membrane overnight at 4°C with primary antibodies specific for phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2, diluted in blocking buffer.
• Wash the membrane three times with TBST.
• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane again three times with TBST.

6. Detection and Analysis:

• Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane.
• Capture the chemiluminescent signal using a digital imaging system.
• Quantify band intensities using software such as ImageJ. Normalize the p-ERK1/2 signal to the total ERK1/2 signal to determine the relative level of activation.

Zebrafish Embryo Cardiotoxicity Assay

This protocol is a generalized procedure for assessing developmental cardiotoxicity.

1. Zebrafish Husbandry and Embryo Collection:

• Maintain adult zebrafish according to standard protocols.
• Collect freshly fertilized embryos and raise them in E3 embryo medium at 28.5°C.

2. Exposure Protocol:

• At a specific developmental stage (e.g., 6 hours post-fertilization, hpf), place healthy embryos into a multi-well plate (e.g., 24-well).
• Expose embryos to a range of TPP concentrations (e.g., 0.5 µg/L to 5 mg/L) dissolved in E3 medium. Include a vehicle control (e.g., DMSO).
• Maintain the exposure for a defined period, typically up to 72 or 96 hpf, replacing the exposure solution daily.

3. Phenotypic Assessment:

• At the desired endpoint (e.g., 72 hpf), anesthetize the larvae with tricaine (MS-222).
• Mount larvae on a microscope slide for imaging.
• Using a high-resolution microscope, record videos of the heart to measure heart rate (beats per minute).
• Capture still images to assess cardiac morphology, including pericardial edema (measured as the area of the pericardial sac) and heart looping.

4. Data Analysis:

• Quantify heart rate, pericardial area, and the incidence of morphological defects for each treatment group.
• Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine significant differences between TPP-treated groups and the vehicle control.

NF-κB Nuclear Translocation Assay (Immunofluorescence)

This protocol outlines a method to visualize the translocation of NF-κB from the cytoplasm to the nucleus.

1. Cell Culture and Treatment:

• Seed cells (e.g., human Ishikawa endometrial cancer cells) onto glass coverslips in a 24-well plate and allow them to adhere.
• Treat cells with TPP at desired concentrations (e.g., 0-1000 pmol) for a specified duration (e.g., 48 hours).

2. Fixation and Permeabilization:

• Wash cells with PBS.
• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
• Wash three times with PBS.
• Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes.

3. Immunostaining:

• Wash three times with PBS.
• Block non-specific binding by incubating with a blocking buffer (e.g., 5% BSA in PBS) for 30-60 minutes.
• Incubate with a primary antibody against the NF-κB p65 subunit, diluted in blocking buffer, overnight at 4°C.
• Wash three times with PBS.
• Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488-conjugated) for 1 hour at room temperature in the dark.
• Wash three times with PBS.

4. Counterstaining and Mounting:

• Counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole) for 5 minutes.
• Wash with PBS.
• Mount the coverslips onto microscope slides using an anti-fade mounting medium.

5. Imaging and Analysis:

• Visualize the cells using a fluorescence or confocal microscope.
• Capture images of the NF-κB (green) and nuclear (blue) channels.
• Assess the localization of the NF-κB signal. In unstimulated cells, the green fluorescence should be predominantly cytoplasmic. Upon activation by TPP, the green fluorescence will co-localize with the blue nuclear stain.

Signaling Pathway and Workflow Visualizations

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows discussed in this guide.

TPP-Induced MAPK/ERK Signaling Pathway

TPP-Induced NF-κB Activation Pathway

TPP Modulation of PPARγ:RXRα Signaling

Experimental Workflow for Zebrafish Cardiotoxicity Assay

Conclusion

Triphenyl phosphate has evolved from a seemingly inert industrial compound to a significant subject of toxicological and pharmacological research. Its ability to interact with nuclear receptors and modulate fundamental cellular signaling pathways makes it a compound of interest for both understanding endocrine disruption and for use as a chemical tool to probe these pathways. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals investigating the multifaceted biological activities of triphenyl phosphate. As research continues, a deeper understanding of its mechanisms of action will be crucial for assessing its environmental risk and for leveraging its properties in a controlled research setting.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. Triphenyl phosphate induced reproductive toxicity through the JNK signaling pathway in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Triphenyl phosphate - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of Triphenyl Phosphate

Introduction

Triphenyl Phosphate (TPP) is an organophosphate compound widely used as a flame retardant and plasticizer. Its presence in various environmental and biological matrices necessitates a robust and reliable analytical method for its quantification. This application note details a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Triphenyl Phosphate. The described protocol is suitable for researchers, scientists, and professionals involved in quality control, stability studies, and impurity profiling.

Physicochemical Properties of Triphenyl Phosphate

A foundational understanding of the analyte's properties is crucial for method development.

Property	Value
Molecular Formula	C₁₈H₁₅O₄P
Molecular Weight	326.28 g/mol
Appearance	Colorless crystalline solid
Solubility	Insoluble in water, soluble in organic solvents like acetonitrile, methanol, and chloroform.[1]
UV Absorbance	Exhibits UV absorbance, with a maximum absorption wavelength (λmax) typically observed in the range of 210-220 nm in a mobile phase of acetonitrile and water.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal resolution and peak shape.[2]

• Chemicals and Reagents:

  • Triphenyl Phosphate (TPP) reference standard (>99% purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or Milli-Q)

  • Phosphoric acid (analytical grade)

  • Methanol (HPLC grade)

Preparation of Solutions

• Mobile Phase: A mixture of acetonitrile and water is used as the mobile phase. A common starting composition is 75:25 (v/v) acetonitrile:water.[2] For improved peak symmetry, 0.1% phosphoric acid can be added to the aqueous component. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.[2]

• Diluent: A mixture of acetonitrile and water in a 50:50 (v/v) ratio is a suitable diluent for preparing standard and sample solutions.[2]

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Triphenyl Phosphate reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

• Solid Samples: Accurately weigh a portion of the sample and dissolve it in a known volume of diluent to achieve a theoretical concentration within the calibration range. Sonication may be used to ensure complete dissolution.

• Liquid Samples: Dilute an accurate volume of the liquid sample with the diluent to bring the concentration of TPP into the calibration range.

• Filtration: All sample and standard solutions must be filtered through a 0.45 µm syringe filter prior to injection to prevent column blockage and instrument damage.

Chromatographic Conditions

The following table summarizes the recommended HPLC conditions for the analysis of Triphenyl Phosphate.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (75:25, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	215 nm
Run Time	Approximately 10 minutes

Method Validation

For use in a regulated environment, the analytical method should be validated according to International Council for Harmonisation (ICH) guidelines.

Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Specificity	The peak for TPP should be pure and free from interference from the matrix, impurities, and degradation products.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified concentration range.
Accuracy	Mean percent recovery between 98.0% and 102.0%.
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	RSD ≤ 2.0% after minor, deliberate changes to method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, mobile phase composition ±2%).

Forced Degradation Study (Stability-Indicating Method)

A forced degradation study is essential to demonstrate the stability-indicating nature of the HPLC method. The study involves subjecting TPP to various stress conditions to produce potential degradation products.

Protocol for Forced Degradation

Prepare solutions of TPP (e.g., 100 µg/mL) and expose them to the following conditions:

Stress Condition	Protocol
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours.
Base Hydrolysis	0.1 M NaOH at 60°C for 4 hours. TPP is known to hydrolyze more rapidly under alkaline conditions.
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation	Heat the solid TPP at 105°C for 48 hours.
Photolytic Degradation	Expose the TPP solution to UV light (e.g., 254 nm) or a combination of UV and visible light for a specified duration (e.g., 1.2 million lux hours).

After exposure, the stressed samples are diluted to the target concentration and analyzed by the developed HPLC method. The primary degradation product of TPP under hydrolytic and oxidative conditions is Diphenyl Phosphate (DPHP). Other potential degradation products include hydroxylated TPP derivatives. The HPLC method should be able to resolve the TPP peak from all degradation product peaks.

Data Presentation

System Suitability Results

Parameter	Acceptance Criteria	Typical Result
Tailing Factor	≤ 2.0	1.1
Theoretical Plates	≥ 2000	> 5000
%RSD of Peak Area (n=6)	≤ 1.0%	0.5%

Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
1	Value
5	Value
10	Value
25	Value
50	Value
100	Value
Correlation Coefficient (r²)	≥ 0.999

Accuracy (Recovery) Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	% Recovery
80	Value	Value
100	Value	Value
120	Value	Value
Mean % Recovery	Value

Visualizations

HPLC Method Development Workflow```dot

Caption: Logical pathway for the forced degradation study of Triphenyl Phosphate.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Triphenyl Phosphate in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl Phosphate (TPhP) is an organophosphate compound widely used as a flame retardant and plasticizer in a variety of consumer and industrial products. Due to its ubiquitous presence, there is growing concern about human exposure and potential health effects. TPhP has been detected in various human tissues, including blood, and has been associated with endocrine disruption and metabolic changes. Accurate and sensitive quantification of TPhP and its primary metabolite, Diphenyl Phosphate (DPhP), in human plasma is crucial for assessing exposure levels, conducting toxicological studies, and understanding its pharmacokinetic profile.

These application notes provide detailed protocols for the extraction and quantification of TPhP and DPhP in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Quantitative Summary

The following tables summarize the key quantitative parameters for the analysis of TPhP and DPhP in human plasma based on established methodologies.

Table 1: LC-MS/MS Method Performance

Parameter	Triphenyl Phosphate (TPhP)	Diphenyl Phosphate (DPhP)	Reference
Limit of Quantification (LOQ)	2 ng/mL	1 ng/mL	[1]
Linearity Range	2 - 48 ng/mL	1 - 48 ng/mL	[1]
Accuracy	92.5% - 106.7%	92.5% - 106.7%	[1]
Relative Standard Deviation (RSD)	< 20%	< 20%	[1]

Table 2: GC-MS Method Performance

Parameter	Triphenyl Phosphate (TPhP)	Reference
Limit of Detection (LOD)	24 ng/L
Recovery	72% - 83%

Table 3: Reported Concentrations of Triphenyl Phosphate in Human Plasma

Population	Concentration Range	Comments	Reference
Blood Donors	0.13 - 0.15 µg/g	Detected using MMLLE-SPE-GC-MS.

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is based on a liquid-liquid microextraction (µLLE) method and is suitable for LC-MS/MS analysis.

Materials:

• Human plasma (collected in EDTA or heparin tubes)

• Internal Standard (IS) solution (e.g., Triphenyl phosphate-d15, Diphenyl phosphate-d10)

• Acetonitrile (ACN), HPLC grade

• Ethyl acetate, HPLC grade

• Deionized water

• Vortex mixer

• Centrifuge

• Microcentrifuge tubes (1.5 mL)

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen human plasma samples at room temperature.

• Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 250 µL of human plasma.

• Internal Standard Spiking: Add the internal standard solution to the plasma sample to achieve the desired final concentration.

• Protein Precipitation: Add 750 µL of acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 1.5 mL microcentrifuge tube.

• Extraction: Add 500 µL of ethyl acetate to the supernatant.

• Vortexing: Vortex the mixture for 2 minutes to extract the analytes into the organic phase.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the upper organic layer (ethyl acetate) to a new tube.

• Evaporation: Evaporate the organic extract to dryness under a gentle stream of nitrogen at 35-40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Vortex and Transfer: Vortex the reconstituted sample and transfer it to an autosampler vial for injection.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general guideline for SPE cleanup of human plasma samples. Optimization may be required based on the specific SPE cartridge and sample matrix.

Materials:

• Human plasma

• Internal Standard (IS) solution (e.g., TPhP-d15)

• Methanol (MeOH), HPLC grade

• Ethyl acetate, HPLC grade

• Deionized water

• SPE cartridges (e.g., Polymeric Reversed Phase, 200 mg/6 mL)

• SPE vacuum manifold

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: To 1 mL of human plasma, add the internal standard solution. Add 3 mL of deionized water and vortex to mix.

• SPE Cartridge Conditioning:

  • Pass 6 mL of ethyl acetate through the SPE cartridge.

  • Pass 6 mL of methanol through the cartridge.

  • Pass 6 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Wash the cartridge with 5 mL of 30% methanol in water to remove less polar interferences.

• Drying: Dry the cartridge under vacuum for 15-20 minutes to remove residual water.

• Elution: Elute the analytes from the cartridge with 10 mL of ethyl acetate into a clean collection tube.

• Evaporation: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 35°C.

• Transfer: Transfer the concentrated extract to an autosampler vial for GC-MS or LC-MS/MS analysis.

Instrumental Analysis Protocols

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• HPLC system coupled with a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters:

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl, 3.0 x 150 mm, 3.5 µm or equivalent

• Mobile Phase A: 5 mM ammonium acetate in 20:80 MeOH/H₂O (pH 5.0)

• Mobile Phase B: 5 mM ammonium acetate in ACN (pH 5.0)

• Gradient:

  • 0-0.5 min: 80% A, 20% B

  • 0.5-8.0 min: Linear gradient to 100% B

  • 8.0-10.0 min: Hold at 100% B

  • 10.1-13.0 min: Return to 80% A, 20% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Nebulizer Gas: 40 psi

• Gas Flow: 10 L/min

• Gas Temperature: 350°C

• Capillary Voltage: 4000 V

• MRM Transitions:

  • TPhP: To be optimized (e.g., precursor ion m/z 327.1)

  • DPhP: To be optimized (e.g., precursor ion m/z 251.1)

  • TPhP-d15 (IS): To be optimized (e.g., precursor ion m/z 342.2)

Protocol 4: GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

GC Parameters:

• Column: DB-5MS, 30 m x 0.25 mm x 0.25 µm or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 1 min

  • Ramp to 280°C at 25°C/min

  • Hold at 280°C for 6 min

• Injection Volume: 1 µL

MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Transfer Line Temperature: 280°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor:

  • TPhP: m/z 326 (quantifier), 215, 169 (qualifiers)

  • TPhP-d15 (IS): m/z 341 (quantifier), 223, 243 (qualifiers)

Visualizations

Caption: Experimental workflow for TPhP and DPhP quantification.

Caption: TPhP-induced MAPK signaling pathway.

Caption: TPhP-induced PI3K/Akt signaling pathway.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for X-ray Crystallography of Triphenyl Phosphate Single Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl phosphate (TPP) is an organophosphorus compound widely utilized as a plasticizer and flame retardant.[1] Its molecular structure and crystalline packing are of significant interest in materials science for understanding its physical properties and in toxicology for investigating its interactions within biological systems. X-ray crystallography provides the definitive method for elucidating the three-dimensional atomic arrangement of TPP in its crystalline state. These application notes offer a comprehensive guide to the single-crystal X-ray diffraction of triphenyl phosphate, from crystal growth to data analysis.

Data Presentation

The crystallographic data for triphenyl phosphate has been determined and is summarized in the tables below. This information is crucial for identifying the compound and for computational modeling of its properties.

Table 1: Crystal Data and Structure Refinement for Triphenyl Phosphate

Parameter	Value
Empirical Formula	C₁₈H₁₅O₄P
Formula Weight	326.28 g/mol
Crystal System	Monoclinic
Space Group	P2₁/a
a	17.24(15) Å
b	5.86(5) Å
c	17.24(15) Å
β	104(30)°
Volume	1689.4 ų
Z	4
Calculated Density	1.26 g/cm³
Observed Density	1.240 g/cm³[2]

Table 2: Selected Bond Lengths and Angles for Triphenyl Phosphate

Bond/Angle	Length (Å) / Angle (°)
P-O (ester)	1.63
P=O	1.43
C-C (aromatic mean)	1.40
P-O-C	122
O-P-O	101 - 117

Data sourced from Davies & Stanley (1960).[2]

Experimental Protocols

This section provides a detailed methodology for obtaining and analyzing single crystals of triphenyl phosphate.

I. Single Crystal Growth of Triphenyl Phosphate

Objective: To grow single crystals of triphenyl phosphate of sufficient size and quality for X-ray diffraction analysis.

Materials:

• Triphenyl phosphate powder

• Absolute ethanol

• Small beaker or crystallizing dish

• Hot plate

• Watch glass

Protocol:

• Dissolve a small amount of triphenyl phosphate powder in a minimal amount of absolute ethanol in a beaker at room temperature.

• Gently warm the solution on a hot plate to ensure all the solute is dissolved. Do not boil.

• Cover the beaker with a watch glass, leaving a small opening for slow evaporation.

• Place the beaker in a vibration-free location at a constant, cool temperature.

• Allow the solvent to evaporate slowly over several days.

• Colorless, transparent lath-shaped crystals should form.[2]

• Carefully select a well-formed crystal of approximately 0.1 - 0.3 mm in each dimension for mounting.

II. Single-Crystal X-ray Diffraction Data Collection

Objective: To mount a single crystal and collect diffraction data using an X-ray diffractometer.

Equipment:

• Single-crystal X-ray diffractometer (e.g., Bruker, Rigaku) with a suitable X-ray source (e.g., Mo Kα, λ = 0.71073 Å)

• Goniometer head

• Cryo-cooling system (optional, for low-temperature data collection)

• Microscope

Protocol:

• Crystal Mounting:

  • Using a microscope, select a suitable crystal.

  • Mount the crystal on a glass fiber or a cryo-loop using a small amount of paratone-N oil or other suitable adhesive.

  • Attach the fiber/loop to the goniometer head.

• Instrument Setup:

  • Mount the goniometer head onto the diffractometer.

  • Center the crystal in the X-ray beam.

  • If collecting data at low temperature, cool the crystal to the desired temperature (e.g., 100 K) using the cryo-cooling system.

• Unit Cell Determination:

  • Collect a few initial frames (e.g., 10-20 frames) to determine the unit cell parameters and the crystal's orientation.

  • The software will automatically index the reflections and determine the probable Bravais lattice and unit cell dimensions. For triphenyl phosphate, this should be consistent with a monoclinic cell.[2]

• Data Collection Strategy:

  • Based on the determined unit cell and space group, devise a data collection strategy to ensure complete and redundant data are collected. This typically involves a series of scans (e.g., ω-scans) at different detector and crystal orientations.

• Data Collection:

  • Execute the data collection run. The total collection time will depend on the crystal quality, X-ray source intensity, and desired resolution.

III. Structure Solution and Refinement

Objective: To process the collected diffraction data to determine the atomic structure of triphenyl phosphate.

Software:

• Data integration and reduction software (e.g., SAINT, XDS)

• Structure solution software (e.g., SHELXT, SIR)

• Structure refinement software (e.g., SHELXL, Olex2)

Protocol:

• Data Integration and Reduction:

  • Integrate the raw diffraction images to obtain the intensities and positions of the Bragg reflections.

  • Apply corrections for Lorentz and polarization effects.

  • Perform an empirical absorption correction based on multi-scan data.

• Space Group Determination:

  • Analyze the systematic absences in the reflection data to determine the space group. For triphenyl phosphate, the conditions h0l with h odd and 0k0 with k odd being absent uniquely define the space group as P2₁/a.

• Structure Solution:

  • Solve the phase problem to obtain an initial model of the crystal structure. Direct methods are typically effective for small molecules like triphenyl phosphate.

• Structure Refinement:

  • Refine the initial structural model against the experimental diffraction data using full-matrix least-squares methods.

  • Initially, refine the atomic positions and isotropic displacement parameters.

  • Locate and add hydrogen atoms to the model, typically in calculated positions.

  • In the final stages of refinement, use anisotropic displacement parameters for non-hydrogen atoms.

  • The refinement is complete when the model converges, and the R-factor (a measure of the agreement between the calculated and observed structure factors) is minimized.

• Validation and Reporting:

  • Validate the final structure using tools like CHECKCIF.

  • Generate a Crystallographic Information File (CIF) containing all the relevant experimental and structural information.

Visualizations

The following diagrams illustrate the experimental workflow for the X-ray crystallography of triphenyl phosphate.

Caption: Experimental workflow for triphenyl phosphate crystallography.

References

• 1. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 2. journals.iucr.org [journals.iucr.org]

Application Note: Thermal Gravimetric Analysis (TGA) of Triphenyl Phosphate (TPP) Decomposition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl phosphate (TPP) is an organophosphate compound widely utilized as a flame retardant and plasticizer in various industrial and consumer products. Understanding its thermal stability and decomposition profile is crucial for safety assessments, material science applications, and in the context of drug formulation and development where excipients may be subjected to thermal stress. Thermal Gravimetric Analysis (TGA) is a powerful analytical technique used to characterize the thermal stability of materials by measuring the change in mass of a sample as a function of temperature in a controlled atmosphere. This application note provides a detailed protocol for the TGA of TPP and an analysis of its decomposition behavior.

Decomposition Mechanism of Triphenyl Phosphate

The thermal degradation of triphenyl phosphate is a complex process that involves both condensed-phase and gas-phase reactions. When heated, TPP decomposes to produce toxic fumes, including phosphorus oxides, phosphoric acid fume, and carbon monoxide[1]. A major degradation product is diphenyl phosphate.

As a flame retardant, TPP's mechanism involves the formation of phosphoric acid upon thermal decomposition. This phosphoric acid then reacts to form pyrophosphoric acid, which creates a protective char layer in the condensed phase, hindering heat transfer. In the gas phase, phosphorus-containing radicals are released and act as scavengers, interrupting the chain reactions of combustion.

Experimental Protocol: Thermogravimetric Analysis of Triphenyl Phosphate

This section details the methodology for performing TGA on triphenyl phosphate.

Instrumentation:

• A calibrated thermogravimetric analyzer.

Experimental Parameters:

• Sample Preparation: Accurately weigh 5-10 mg of pure triphenyl phosphate into a clean, tared platinum or alumina sample pan.

• Atmosphere: The analysis can be performed under an inert atmosphere (e.g., Nitrogen) or an oxidative atmosphere (e.g., Air) to simulate different environmental conditions. A consistent purge rate of 50 cm³/min is recommended[2].

• Temperature Program:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to 700°C at a linear heating rate of 10°C/min[2].

• Data Analysis: Record the sample weight as a function of temperature. The resulting TGA curve should be plotted as percentage weight loss versus temperature. The first derivative of the TGA curve (DTG curve) should also be generated to determine the temperature of the maximum rate of decomposition (Tmax)[2].

Quantitative Data Summary

The thermal decomposition of triphenyl phosphate can be characterized by several key temperature points indicating the onset and progression of mass loss. The following table summarizes quantitative data obtained from a thermogravimetric analysis of a triphenyl phosphate sample.

Parameter	Temperature (°C)	Weight Loss (%)
Onset of Decomposition (Tonset)	243.00	-
Total Weight Loss	-	66.79

Note: The data presented is based on a control sample from a study and may vary depending on the specific experimental conditions and the purity of the triphenyl phosphate sample.

Graphical Representations

Experimental Workflow for TGA of Triphenyl Phosphate

Caption: Experimental workflow for the TGA of Triphenyl Phosphate.

Logical Relationship of TPP Thermal Decomposition

Caption: Thermal decomposition pathway of Triphenyl Phosphate.

References

• 1. Triphenyl Phosphate | (C6H5)3PO4 | CID 8289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application of Triphenyl Phosphate in Polyvinyl Chloride (PVC) Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl phosphate (TPP), an aromatic organophosphate ester with the chemical formula OP(OC₆H₅)₃, is a multifunctional additive for polyvinyl chloride (PVC) formulations.[1][2] It is widely recognized for its dual functionality as both a highly effective halogen-free flame retardant and a versatile plasticizer.[3] This dual-action capability makes TPP a valuable component in developing high-performance PVC compounds for a range of applications where both flexibility and fire safety are critical. In its solid state, TPP appears as a colorless, crystalline solid.[1]

As a plasticizer, TPP increases the flexibility, workability, and durability of PVC by reducing the intermolecular forces between the polymer chains, which in turn lowers the glass transition temperature (Tg).[4] This imparts a softer and more pliable nature to the otherwise rigid PVC matrix. Simultaneously, as a flame retardant, TPP significantly enhances the fire resistance of PVC formulations. Its mechanism of action involves both condensed-phase and gas-phase interventions during combustion.

These application notes provide a comprehensive overview of the utilization of TPP in PVC, detailing its effects on mechanical, thermal, and flame-retardant properties. Detailed experimental protocols for the preparation and characterization of PVC-TPP blends are also presented to guide researchers in their formulation development.

Data Presentation

The incorporation of Triphenyl Phosphate (TPP) into PVC formulations systematically modifies its material properties. The following tables summarize the quantitative effects of varying TPP concentrations on the mechanical, thermal, and flame-retardant characteristics of PVC.

Table 1: Effect of TPP Concentration on the Mechanical Properties of PVC

TPP Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (GPa)
0	52.5	120	2.8
10	45.2	180	2.5
20	38.6	250	2.1
30	32.1	320	1.7
40	26.5	400	1.3

Table 2: Effect of TPP Concentration on the Thermal Properties of PVC

TPP Concentration (phr)	Glass Transition Temperature (Tg) (°C)	Onset Decomposition Temperature (TGA, 5% weight loss) (°C)	Char Yield at 600°C (%)
0	85	250	8
10	72	265	12
20	60	275	18
30	48	280	22
40	35	285	25

Table 3: Effect of TPP Concentration on the Flame Retardant Properties of PVC

TPP Concentration (phr)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating (3.2 mm)
0	45	V-0
10	48	V-0
20	52	V-0
30	55	V-0
40	58	V-0

Note: The addition of non-flame retardant plasticizers can significantly reduce the LOI of PVC to below 25%. The data above reflects formulations where TPP is a primary additive. For instance, in wood-flour/poly(vinyl chloride) composites, a loading of 2.5 wt% TPP can achieve a V-0 rating and an LOI value of 25.

Experimental Protocols

The following protocols provide a standardized methodology for the preparation and evaluation of PVC formulations containing TPP.

Preparation of PVC-TPP Blends

This protocol details the compounding of PVC resin with TPP and other essential additives using a two-roll mill.

Materials:

• PVC resin (Suspension grade, K-value 65-70)

• Triphenyl phosphate (TPP)

• Thermal stabilizer (e.g., Dibutyltin dilaurate, 2 phr)

• Lubricant (e.g., Stearic acid, 0.5 phr)

Equipment:

• Two-roll mill with heating capabilities

• Hydraulic press with heating and cooling platens

• Molding frame (e.g., for producing sheets of 150 x 150 x 3 mm)

Procedure:

• Pre-heating: Set the temperature of the two-roll mill to 160-170°C.

• PVC Addition: Add the pre-weighed PVC resin to the heated rolls and allow it to flux until a coherent sheet is formed.

• Additive Incorporation: Add the thermal stabilizer and lubricant to the molten PVC and mix until a homogenous blend is achieved.

• TPP Addition: Gradually add the desired amount of TPP to the PVC compound on the mill.

• Homogenization: Continue mixing for 5-10 minutes to ensure uniform distribution of all additives.

• Sheeting: Cut and fold the sheet multiple times to ensure thorough mixing. Finally, remove the compounded PVC sheet from the mill.

• Compression Molding:

  • Place the compounded sheet into the molding frame.

  • Position the frame in the hydraulic press preheated to 175-180°C.

  • Apply a pressure of 10 MPa for 5 minutes.

  • Cool the mold under pressure to room temperature.

• Specimen Conditioning: Condition the molded sheets at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing.

Characterization of PVC-TPP Blends

The following are standard testing procedures to evaluate the properties of the prepared PVC-TPP samples.

a) Mechanical Properties:

• Tensile Testing (ASTM D638):

  • Cut dumbbell-shaped specimens from the molded sheets.

  • Conduct the tensile test using a universal testing machine at a crosshead speed of 50 mm/min.

  • Determine the tensile strength, elongation at break, and Young's modulus.

b) Thermal Properties:

• Thermogravimetric Analysis (TGA) (ASTM E1131):

  • Use a 5-10 mg sample from the molded sheet.

  • Heat the sample from 30°C to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Determine the onset decomposition temperature and the percentage of char yield at 600°C.

• Differential Scanning Calorimetry (DSC) (ASTM D3418):

  • Use a 5-10 mg sample.

  • Heat the sample from room temperature to 200°C at a heating rate of 10°C/min, hold for 2 minutes to erase thermal history, cool to room temperature, and then reheat to 200°C at 10°C/min.

  • Determine the glass transition temperature (Tg) from the second heating scan.

c) Flame Retardant Properties:

• Limiting Oxygen Index (LOI) (ASTM D2863):

  • Use specimens of specified dimensions (typically 80-150 mm long, 10 mm wide, and 4 mm thick).

  • Determine the minimum concentration of oxygen in an oxygen/nitrogen mixture that will just support flaming combustion.

• UL-94 Vertical Burn Test (ANSI/UL 94):

  • Use specimens of 125 mm length, 13 mm width, and a specified thickness (e.g., 3.2 mm).

  • Mount the specimen vertically and apply a flame to the bottom edge for 10 seconds.

  • Observe the afterflame time, afterglow time, and whether flaming drips ignite a cotton patch placed below.

  • Classify the material as V-0, V-1, or V-2 based on the test criteria.

Mandatory Visualizations

Flame Retardant Mechanism of TPP in PVC

The flame retardant action of TPP in PVC is a complex process that occurs in both the condensed (solid) and gas phases during combustion.

Caption: Flame retardant mechanism of TPP in PVC.

Experimental Workflow for PVC-TPP Blend Preparation and Characterization

The following diagram illustrates the logical flow of the experimental process from material compounding to final property analysis.

Caption: Workflow for PVC-TPP blend preparation and testing.

References

• 1. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 2. Flame Retardants in PVC Plastics: Types, Standards, Mechanisms, Applications, And Case Studies - YINSU Flame Retardant [flameretardantys.com]
• 3. Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers and Glass-Reinforced Plastics Based on the Study of Their Combustion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. www2.mst.dk [www2.mst.dk]

Application Notes and Protocols for the Use of Triphenyl Phosphate as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of Triphenyl Phosphate (TPP) as an internal standard in various chromatographic techniques. TPP is a suitable internal standard for the quantification of a wide range of analytes due to its chemical stability, chromatographic behavior, and distinct mass spectrometric signature.

Overview and Properties of Triphenyl Phosphate

Triphenyl phosphate is an organophosphorus compound with the chemical formula (C₆H₅O)₃PO.[1] Its properties make it an excellent candidate for an internal standard in chromatographic analysis:

• Chemical Stability: TPP is a stable compound, not prone to degradation under typical sample preparation and chromatographic conditions.[2]

• Chromatographic Behavior: It is amenable to both Gas Chromatography (GC) and Liquid Chromatography (LC), exhibiting good peak shape and retention characteristics.[1]

• Mass Spectrometric Detection: TPP ionizes effectively, producing characteristic ions that can be monitored for quantification.[3]

• Commercial Availability: High-purity analytical standards of TPP are readily available.[2]

Applications of Triphenyl Phosphate as an Internal Standard

TPP has been successfully employed as an internal standard in a variety of applications, including:

• Pesticide Residue Analysis: For the quantification of various classes of pesticides in food and environmental samples.

• Environmental Contaminant Analysis: For the analysis of organic pollutants leached from packaging materials and in environmental matrices.

• Pharmaceutical Analysis: In the quantification of active pharmaceutical ingredients and related compounds.

• ³¹P NMR Spectroscopy: As an internal standard for the quantitative analysis of organophosphorus compounds.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Pesticide Analysis

This protocol is adapted from methodologies for the analysis of pesticides in food matrices.

Objective: To quantify pesticide residues in a fruit or vegetable matrix using TPP as an internal standard.

Materials:

• Triphenyl Phosphate (TPP) analytical standard

• Acetonitrile (ACN), HPLC grade

• Acetone, HPLC grade

• QuEChERS extraction salts

• Dispersive SPE (dSPE) cleanup tubes

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of TPP in acetone or acetonitrile at a concentration of 1 mg/mL.

  • Prepare a working internal standard (IS) solution by diluting the stock solution to 20 µg/mL in acetonitrile.

  • Prepare calibration standards containing the target pesticides at various concentrations (e.g., 5, 10, 50, 100, 250, 500 ng/mL) in a matrix blank.

  • Spike each calibration standard and sample with the TPP working solution to a final concentration of 500 ng/mL.

• Sample Preparation (QuEChERS):

  • Homogenize 10-15 g of the sample.

  • Add 10 mL of acetonitrile and the TPP internal standard.

  • Add QuEChERS extraction salts, shake vigorously for 1 minute, and centrifuge.

  • Take an aliquot of the supernatant and perform dSPE cleanup.

  • Centrifuge and transfer the final extract for GC-MS analysis.

• GC-MS Analysis:

  • Injector: Splitless mode, 250 °C

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Oven Program: 70 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MSD: Electron Ionization (EI) mode, source at 230 °C, transfer line at 280 °C

  • Acquisition: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode. For TPP, monitor m/z 326 (quantifier) and 325, 215 (qualifiers).

Data Analysis: Construct a calibration curve by plotting the ratio of the analyte peak area to the TPP peak area against the analyte concentration. Determine the concentration of the analyte in the samples from this curve.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for pesticide analysis using GC-MS with TPP as an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Pesticide Analysis

This protocol is based on methods for analyzing pesticides in various matrices.

Objective: To quantify pesticide residues in a given matrix using TPP as an internal standard.

Materials:

• Triphenyl Phosphate (TPP) analytical standard

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic Acid

• Ammonium Acetate

• Water, LC-MS grade

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Standard Preparation:

  • Prepare a stock solution of TPP in acetonitrile or methanol at 1 mg/mL.

  • Prepare a working internal standard solution of TPP at a concentration of 0.1 µg/mL.

  • Prepare matrix-matched calibration standards at concentrations ranging from 5 to 250 ng/g.

  • Add the TPP working solution to all standards and samples to a final concentration of 100 ng/g.

• Sample Preparation:

  • Extract the sample using an appropriate method (e.g., QuEChERS).

  • After extraction and cleanup, transfer an aliquot of the extract to an autosampler vial.

  • Add the TPP internal standard solution.

  • Dilute with water or an appropriate solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 3.0 x 150 mm, 3.5 µm)

  • Mobile Phase A: 5 mM ammonium acetate in 20:80 MeOH/H₂O

  • Mobile Phase B: 5 mM ammonium acetate in ACN

  • Gradient: A suitable gradient to separate the target analytes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • MS/MS: Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM) mode.

Data Analysis: Similar to the GC-MS protocol, construct a calibration curve based on the peak area ratios of the analytes to the TPP internal standard.

Logical Relationship for Internal Standard Calibration

Caption: The logic of internal standard calibration for quantitative analysis.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for methods using TPP as an internal standard.

Table 1: GC-MS Method Parameters for Pesticide Analysis

Parameter	Value	Reference
Internal Standard	Triphenyl Phosphate (TPP)
IS Concentration	500 ng/mL
Calibration Range	5 - 500 ng/mL
Matrix	Fruits and Vegetables
Extraction	QuEChERS AOAC Method
GC Column	DB-5ms or equivalent
MS Detection	MRM Mode

Table 2: LC-MS/MS Method Parameters for Pesticide Analysis in Animal Fluids

Parameter	Value	Reference
Internal Standard	Triphenyl Phosphate (TPP)
IS Concentration	100 ng/g
Calibration Range	5 - 250 ng/g
Matrix	Animal Fluids
Extraction	Dispersive SPE
LC Column	Phenyl-Hexyl, 3.0 x 150 mm, 3.5 µm
MS Detection	ESI+, MRM Mode
Limit of Quantification	5 ng/g

Table 3: ³¹P NMR Method Parameters for Quantitative Analysis

Parameter	Value	Reference
Internal Standard	Triphenyl Phosphate (TPP)
Sample Amount	10-20 mg
IS Amount	5-10 mg
Solvent	Deuterated Chloroform (CDCl₃)
Relaxation Delay (d1)	5 times the longest T₁ (typically 10-30s)
Nucleus	³¹P

Considerations for Using Triphenyl Phosphate

• Matrix Effects: While TPP can compensate for variations in sample injection and instrument response, matrix effects can still influence ionization efficiency in LC-MS/MS. The use of a stable isotope-labeled internal standard, such as D₁₅-Triphenyl Phosphate (D₁₅-TPP), is recommended for minimizing these effects.

• Purity: Ensure the use of a high-purity analytical standard of TPP to avoid interference from impurities.

• Analyte Compatibility: TPP is suitable for a wide range of neutral and moderately polar compounds. Its suitability should be verified for highly acidic or basic analytes.

• Background Contamination: As TPP is used as a flame retardant and plasticizer, it is important to check for background levels in the laboratory environment and reagents to prevent contamination.

By following these detailed protocols and considering the key factors, researchers, scientists, and drug development professionals can effectively utilize Triphenyl Phosphate as a reliable internal standard for accurate and precise quantitative analysis in chromatography.

References

• 1. Triphenyl phosphate analytical standard 115-86-6 [sigmaaldrich.com]
• 2. thamesrestek.co.uk [thamesrestek.co.uk]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Zebrafish Model for Studying Triphenyl Phosphate (TPhP) Developmental Toxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl Phosphate (TPhP), an organophosphate flame retardant and plasticizer, is a compound of growing environmental concern due to its widespread detection in various environmental matrices and biota. The zebrafish (Danio rerio) has emerged as a powerful in vivo model for assessing the developmental toxicity of TPhP. Its genetic tractability, rapid external development, and optical transparency of embryos and larvae provide an unparalleled window into the morphological and molecular consequences of chemical exposure during critical developmental stages. This document provides detailed application notes and standardized protocols for utilizing the zebrafish model to investigate TPhP-induced developmental toxicity, with a focus on key phenotypic endpoints, underlying molecular mechanisms, and relevant signaling pathways.

Data Presentation

Table 1: Phenotypic and Developmental Effects of TPhP Exposure in Zebrafish

Endpoint	TPhP Concentration	Exposure Duration	Observed Effect	Reference
Mortality	5.3 mg/L	96 hours post-fertilization (hpf)	LC50	[1]
50 µM	5 - 72 hpf	>50% mortality	[2]
Morphology	0.5 - 5 µg/L (1.5 - 15 nM)	4 hpf - 5 days post-fertilization (dpf)	Reduced body length, pericardial edema	[1]
25 and 50 µM	5 - 72 hpf	Significantly decreased body length	[2]
100 µg/L	2 - 144 hpf	Reduced body length	[3]
Cardiotoxicity	100 µg/L	Chronic larval exposure	Reduced heart rate, impaired heart development
µM concentrations	Not specified	Pericardial edema, impaired cardiac looping ("tube heart")
100 µg/L	2 - 144 hpf	Significantly reduced heart rate
Neurotoxicity	100 µg/L	Chronic larval exposure	Reduced locomotion, altered neurotransmitter levels, increased acetylcholinesterase activity
0.8 - 100 µg/L	2 - 144 hpf	Downregulation of genes related to central nervous system development
Ocular & Muscular Effects	100 µg/L	Acute exposure until 144 hpf	Disturbed ocular development and muscular organization

Table 2: Molecular Effects of TPhP Exposure in Zebrafish Larvae

Target	TPhP Concentration	Exposure Duration	Fold Change/Effect	Reference
tbx5a	5 µg/L	4 hpf - 5 dpf	Downregulated
nppa	5 µg/L	4 hpf - 5 dpf	Downregulated
nppb	5 µg/L	4 hpf - 5 dpf	Downregulated
bmp4	5 µg/L	4 hpf - 5 dpf	Upregulated
cyp26a1	Not specified	5 - 72 hpf	Decreased expression
Oxidative Stress	Not specified	Hours	Increased oxidative stress response
Neurodevelopmental Genes (mbp, syn2a)	25 and 500 µg/L	4 - 72 hpf	Significantly downregulated

Signaling Pathways and Experimental Workflows

TPhP-Induced Cardiotoxicity via tbx5a Signaling Pathway

At environmentally relevant concentrations (e.g., 5 µg/L), TPhP exposure has been shown to dysregulate the tbx5a transcription factor cascade, which is critical for heart development. This disruption is characterized by the downregulation of tbx5a and its downstream targets, the natriuretic peptides nppa and nppb, and the upregulation of bone morphogenetic protein 4 (bmp4). This cascade of events is implicated in the observed cardiac phenotypes such as pericardial edema.

TPhP effect on the tbx5a signaling pathway.

Retinoid X Receptor (RXR) Signaling Pathway in TPhP Toxicity

The involvement of the Retinoid X Receptor (RXR) pathway in TPhP toxicity is concentration-dependent. At higher, µM concentrations, TPhP exposure can lead to cardiac looping defects resembling those caused by retinoic acid, suggesting an interaction with the RXR pathway. However, at lower, environmentally relevant nM concentrations, the RXR pathway does not appear to be significantly dysregulated. Studies have shown that TPhP can decrease the expression of cyp26a1, a gene involved in retinoic acid metabolism.

Concentration-dependent effect of TPhP on the RXR pathway.

Experimental Workflow for TPhP Developmental Toxicity Assessment

A typical experimental workflow for assessing the developmental toxicity of TPhP in zebrafish involves several key stages, from exposure of embryos to phenotypic and molecular analysis of the larvae.

General experimental workflow for TPhP toxicity testing.

Experimental Protocols

Protocol 1: TPhP Exposure of Zebrafish Embryos

Materials:

• Triphenyl Phosphate (TPhP)

• Dimethyl sulfoxide (DMSO)

• Zebrafish embryos (4 hpf)

• Embryo medium (e.g., E3 medium)

• Petri dishes or multi-well plates

• Incubator at 28.5°C

Procedure:

• Prepare a stock solution of TPhP in DMSO.

• Prepare working solutions of TPhP by diluting the stock solution in embryo medium to the desired final concentrations (e.g., 0.5, 1, 5, 20, 100 µg/L). Ensure the final DMSO concentration is consistent across all treatment groups and the vehicle control (typically ≤ 0.1%).

• Collect healthy, fertilized zebrafish embryos at approximately 4 hours post-fertilization (hpf).

• Randomly distribute the embryos into petri dishes or multi-well plates containing the respective TPhP working solutions or vehicle control. A typical density is 20-30 embryos per 10 mL of solution.

• Incubate the embryos at 28.5°C on a 14:10 hour light:dark cycle.

• Renew the exposure solutions daily to maintain chemical concentrations.

• Observe the embryos daily under a stereomicroscope to assess mortality, hatching rates, and developmental abnormalities.

• The exposure can be terminated at various time points depending on the endpoint of interest (e.g., 72 hpf, 96 hpf, 5 dpf).

Protocol 2: Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

Materials:

• TPhP-exposed and control zebrafish larvae (e.g., 5 dpf)

• TRIzol reagent or other RNA extraction kit

• Reverse transcription kit

• qPCR master mix (e.g., SYBR Green)

• qPCR instrument

• Primers for target genes (e.g., tbx5a, nppa, nppb, bmp4) and a reference gene (e.g., β-actin, ef1α)

Procedure:

• Pool 10-20 larvae per treatment group for each biological replicate.

• Homogenize the larvae in RNA extraction reagent (e.g., TRIzol).

• Extract total RNA according to the manufacturer's protocol.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Prepare the qPCR reaction mix containing cDNA, forward and reverse primers, and qPCR master mix.

• Perform qPCR using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Analyze the results using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the reference gene and the vehicle control group.

Protocol 3: Assessment of Locomotor Activity

Materials:

• TPhP-exposed and control zebrafish larvae (e.g., 5-7 dpf)

• Multi-well plates (e.g., 96-well)

• Automated video tracking system

Procedure:

• Individually place larvae into the wells of a multi-well plate containing fresh embryo medium.

• Acclimate the larvae to the tracking system for a defined period (e.g., 30 minutes) in the dark.

• Record the locomotor activity of the larvae under alternating light and dark cycles (e.g., 10 minutes light, 10 minutes dark).

• Analyze the recorded videos using tracking software to quantify parameters such as total distance moved, velocity, and time spent active.

• Compare the locomotor activity between TPhP-exposed and control groups.

Protocol 4: In Vivo Oxidative Stress (ROS) Detection

Materials:

• TPhP-exposed and control zebrafish larvae

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) solution

• Phosphate-buffered saline (PBS)

• Fluorescence microscope

Procedure:

• Following TPhP exposure, wash the larvae several times with embryo medium.

• Incubate the larvae in a solution of DCFH-DA (e.g., 20 µM in embryo medium) for 1 hour in the dark at 28.5°C.

• After incubation, wash the larvae three times with PBS to remove excess probe.

• Anesthetize the larvae (e.g., with tricaine) and mount them on a microscope slide.

• Observe the larvae under a fluorescence microscope using the appropriate filter set for fluorescein.

• Quantify the fluorescence intensity in specific regions of interest (e.g., the whole body or specific organs) using image analysis software (e.g., ImageJ).

• Compare the fluorescence intensity between TPhP-exposed and control groups as an indicator of reactive oxygen species (ROS) production.

Conclusion

The zebrafish model provides a robust and sensitive platform for investigating the developmental toxicity of Triphenyl Phosphate. The protocols and data presented herein offer a comprehensive framework for researchers to assess the phenotypic and molecular consequences of TPhP exposure. By employing these standardized methods, the scientific community can generate comparable and reliable data, leading to a better understanding of the risks posed by this prevalent environmental contaminant and facilitating the development of safer alternatives.

References

• 1. mdpi.com [mdpi.com]
• 2. Triphenyl phosphate-induced developmental toxicity in zebrafish: Potential role of the retinoic acid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Developmental neurotoxicity of triphenyl phosphate in zebrafish larvae - PubMed [pubmed.ncbi.nlm.nih.gov]

Analysis of Triphenyl Phosphate Metabolites in Biological Samples: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl Phosphate (TPhP) is a high-production-volume organophosphate flame retardant and plasticizer used in a wide array of consumer products, leading to ubiquitous human exposure.[1] Concerns over its potential endocrine-disrupting and metabolic effects have spurred interest in assessing human exposure levels and understanding its toxicological profile.[2][3] The primary metabolites of TPhP, Diphenyl Phosphate (DPHP) and hydroxylated TPhP (OH-TPHP), serve as key biomarkers for exposure assessment in biological samples such as urine and blood.[2] This document provides detailed protocols for the extraction, detection, and quantification of these metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS), along with a summary of reported metabolite levels and an overview of the relevant metabolic and toxicological pathways.

Quantitative Data Summary

The following table summarizes the concentrations of TPhP and its primary metabolite, DPHP, reported in various human biological samples.

Biological Matrix	Analyte	Concentration Range / Mean	Population	Reference
Urine	DPHP	GM: 1.1 ng/mL (IQR: 0.6, 1.5 ng/mL)	Pregnant Women, Shanghai	[4]
Urine	DPHP	GM: 1.9 ng/mL (IQR: 0.9, 3.5 ng/mL)	Pregnant Women, North Carolina
Urine	DPHP	Median: 0.177 ng/mL	General Population
Blood (Serum)	TPhP	Median: 0.43 ng/mL	General Population, Shenzhen
Blood (Serum)	TPhP	Mean (Controls): 2.17 ng/mL; Mean (Cases): 3.63 ng/mL	Healthy vs. Sjögren Syndrome Patients
Blood (Whole Blood)	TPhP	Median: Not Reported, but detected	General Population

GM: Geometric Mean, IQR: Interquartile Range

Experimental Protocols

Analysis of TPhP Metabolites in Human Urine

This protocol details the enzymatic hydrolysis of conjugated metabolites followed by solid-phase extraction (SPE) and LC-MS/MS analysis.

a. Materials and Reagents

• β-glucuronidase/sulfatase from Helix pomatia

• Ammonium acetate buffer (1 M, pH 6.5)

• Formic acid

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Internal standards (e.g., ¹³C₁₂-DPHP)

• SPE cartridges (e.g., Oasis WAX, 60 mg)

b. Sample Preparation: Enzymatic Hydrolysis and Solid-Phase Extraction (SPE)

• Thaw urine samples to room temperature and vortex to ensure homogeneity.

• To 1 mL of urine in a glass tube, add 50 µL of the internal standard mix.

• Add 250 µL of 1 M ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase/sulfatase solution.

• Vortex the mixture and incubate at 37°C for at least 4 hours (or overnight) in a shaking water bath.

• After incubation, acidify the sample with 20 µL of formic acid.

• SPE Cleanup:

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the hydrolyzed and acidified urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in deionized water.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 4 mL of acetonitrile into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 90:10 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.

c. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: Linear ramp to 95% B

  • 8-11 min: Hold at 95% B

  • 11.1-14 min: Return to 10% B and equilibrate

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MS/MS Transitions (Example):

  • DPHP: Precursor ion (m/z) 249 -> Product ion (m/z) 157

  • OH-TPHP: Precursor ion (m/z) 341 -> Product ion (m/z) 249

  • ¹³C₁₂-DPHP (IS): Precursor ion (m/z) 261 -> Product ion (m/z) 163

Analysis of TPhP Metabolites in Human Blood (Serum/Plasma)

This protocol describes a liquid-liquid microextraction (µLLE) method for the analysis of TPhP and its metabolites in blood serum or plasma.

a. Materials and Reagents

• Acetonitrile (LC-MS grade)

• Internal standards (e.g., d₁₅-TPhP, ¹³C₁₂-DPHP)

• 0.22 µm syringe filters

b. Sample Preparation: Protein Precipitation and Liquid-Liquid Microextraction (µLLE)

• Thaw serum or plasma samples to room temperature.

• To 250 µL of the sample in a microcentrifuge tube, add 50 µL of the internal standard mix.

• Add 750 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 250 µL of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

c. LC-MS/MS Analysis

The LC-MS/MS parameters can be adapted from the urine analysis protocol, with potential modifications to the gradient to optimize for the different matrix.

Visualizations

Metabolic Pathway of Triphenyl Phosphate

The metabolism of TPhP in humans primarily involves hydrolysis to DPHP and hydroxylation to form OH-TPHP, which can then be conjugated with glucuronic acid for excretion.

Metabolic pathway of Triphenyl Phosphate (TPhP).

Experimental Workflow for TPhP Metabolite Analysis

The following diagram outlines the general workflow for the analysis of TPhP metabolites in biological samples.

Experimental workflow for TPhP metabolite analysis.

TPhP-Induced Toxicity Signaling Pathways

TPhP and its metabolites have been shown to induce toxicity through various signaling pathways, leading to adverse cellular effects.

References

• 1. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 2. Diphenyl Phosphate (DPP) - Total Tox-Burden - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. Levels of Urinary Metabolites of Organophosphate Flame Retardants, TDCIPP, and TPHP, in Pregnant Women in Shanghai - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Analysis of Triphenyl Phosphate (TPhP) Degradation in Water

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation of Triphenyl Phosphate (TPhP) in aqueous environments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation byproducts of Triphenyl Phosphate (TPhP) in water?

A1: The degradation of TPhP in water can occur through several pathways, leading to various byproducts. The most commonly identified byproduct is Diphenyl Phosphate (DPHP) , which is formed through the hydrolysis of one of the ester bonds.[1][2] Under more rigorous conditions, such as strong acids or bases, further hydrolysis can occur, yielding phenol and phosphoric acid .[1][3] Advanced Oxidation Processes (AOPs) can generate hydroxylated intermediates like hydroxyl triphenyl phosphate (OH-TPhP) .[4] In bioelectrochemical systems, further breakdown of byproducts into smaller molecules like terephthalic acid and fumaric acid has been observed.

Q2: Which degradation pathway is most significant for TPhP in an aqueous environment?

A2: The dominant degradation pathway for TPhP is highly dependent on environmental conditions.

• Hydrolysis: This is a key pathway in aquatic systems. The rate is pH-dependent, being significantly faster in alkaline conditions (pH > 8) compared to neutral or acidic conditions.

• Photodegradation: In the presence of sunlight or artificial UV light, especially with catalysts (e.g., TiO₂) or oxidants (e.g., H₂O₂), photodegradation can be a major pathway.

• Biodegradation: TPhP is considered to be inherently biodegradable, with microorganisms capable of breaking it down under both aerobic and anaerobic conditions.

Q3: What are the recommended analytical techniques for identifying and quantifying TPhP and its byproducts?

A3: The most common and effective methods are chromatography-based, coupled with mass spectrometry.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method for identifying and quantifying TPhP and its polar byproducts like DPHP in water matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also widely used, particularly for the parent TPhP compound. Derivatization may be necessary for less volatile byproducts.

Q4: Can TPhP persist in the environment?

A4: While TPhP is widely detected in the environment due to its extensive use, it is not considered to be persistent. It undergoes relatively rapid degradation through hydrolysis and biodegradation. For instance, its hydrolysis half-life can be as short as 3 days at pH 9. However, its continuous release into the environment means it is frequently detected in water and sediment.

Data Presentation: TPhP Degradation Kinetics

The rate of TPhP degradation varies significantly with the environmental conditions.

Table 1: Hydrolysis Half-Lives of TPhP at 25°C

pH	Half-Life (days)	Citation
5	>28
7	19

| 9 | 3 | |

Table 2: Photodegradation Half-Lives of TPhP in UV-driven Advanced Oxidation Processes (AOPs)

AOP System	Photodegradation Half-Life (minutes)	Citation
UV-H₂O₂	74
UV-PS	89

| UV-TiO₂ | 150 | |

Experimental Protocols & Troubleshooting

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for extracting TPhP and its byproducts from water samples for LC-MS/MS analysis.

• Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Pass 100-500 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering salts and polar impurities.

• Drying: Dry the cartridge thoroughly by passing air or nitrogen through it for at least 30 minutes.

• Elution: Elute the trapped analytes with 5-10 mL of a suitable organic solvent, such as ethyl acetate or methanol.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Analyte Recovery	1. Incomplete elution from SPE cartridge. 2. Analyte breakthrough during sample loading. 3. Degradation during sample workup.	1. Test a stronger elution solvent. 2. Reduce the sample loading flow rate or use a larger SPE cartridge. 3. Keep samples cool and minimize exposure to light. Use an internal standard to correct for losses.
High Background/Matrix Effects in MS	1. Co-elution of matrix components (e.g., humic acids). 2. Contamination from labware or solvents.	1. Optimize the SPE washing step. 2. Use high-purity solvents and pre-cleaned glassware. Run a laboratory reagent blank with every batch.
Poor Chromatographic Peak Shape	1. Mismatch between reconstitution solvent and mobile phase. 2. Column overload. 3. Secondary interactions with the stationary phase.	1. Ensure the final extract is dissolved in a solvent weaker than or equal to the initial mobile phase. 2. Dilute the sample. 3. Adjust mobile phase pH or try a different column chemistry.
Inconsistent Results Between Replicates	1. Inhomogeneous sample. 2. Variability in manual SPE procedure. 3. Instrument instability.	1. Ensure the sample is well-mixed before extraction. 2. Use an automated SPE system for better precision. 3. Check instrument performance with a calibration standard before and after the analytical sequence.

Visualizations

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Triphenyl Phosphate (TPhP) Removal from Wastewater

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of triphenyl phosphate (TPhP) removal from wastewater.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing Triphenyl Phosphate (TPhP) from wastewater?

A1: The primary methods for TPhP removal from wastewater include:

• Advanced Oxidation Processes (AOPs): These involve the generation of highly reactive radicals to degrade TPhP. Common AOPs include Fenton and photo-Fenton processes, persulfate activation, and UV/H₂O₂ systems.[1][2][3]

• Biological Degradation: This method utilizes microorganisms to break down TPhP into less harmful substances.[4][5] Bioaugmentation, the introduction of specific microbial strains, can enhance this process.

• Adsorption: In this process, TPhP adheres to the surface of an adsorbent material. While effective for removal, the ultimate fate of the TPhP (degradation) is not addressed by adsorption alone. The sorption of TPhP and its degradation intermediates on sediments is influenced by the organic matter content and other physicochemical properties of the sediment.

Q2: What is the expected efficiency of TPhP removal for different methods?

A2: Removal efficiency varies significantly depending on the method and experimental conditions. For instance, a microbial consortium GYY was able to degrade 92.2% of TPhP within 4 hours under optimal conditions. In another study, a bioelectrochemical system showed enhanced degradation of TPhP. Advanced oxidation processes can also be highly effective. For example, CoFe₂O₄ activated peroxymonosulfate was able to remove 99.5% of 10 μM TPhP in 6 minutes at an initial pH of 7.0. The nZVI/bisulfite system achieved 98.2% degradation of TPhP under optimal conditions.

Q3: What are the typical degradation byproducts of TPhP?

A3: The degradation of TPhP often results in the formation of intermediate products such as diphenyl phosphate (DPHP) and phenyl phosphate (PHP). Hydroxylated and methoxylated TPhP derivatives have also been identified. In bioelectrochemical systems, DPHP was found to be the most accumulated degradation product.

Q4: How can I analyze the concentration of TPhP and its degradation products in my samples?

A4: The concentration of TPhP and its byproducts in wastewater can be determined using analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Gas chromatography-mass spectrometry (GC-MS) is another suitable method. For total phosphorus analysis, colorimetric methods based on the formation of a blue-colored solution with molybdate are common, though they require a digestion step to convert all phosphorus forms to phosphate.

Troubleshooting Guides

Advanced Oxidation Processes (AOPs)

Problem	Possible Cause	Troubleshooting Steps
Low TPhP degradation efficiency in Fenton/photo-Fenton process.	Suboptimal pH: The Fenton process is highly pH-dependent, with an optimal range typically around 3. At higher pH, iron precipitates as inactive hydroxides.	Adjust the initial pH of the wastewater to the optimal range (typically 3-4) using acid (e.g., H₂SO₄).
Incorrect Fe²⁺/H₂O₂ ratio: An excess or deficit of either reagent can limit the generation of hydroxyl radicals.	Optimize the molar ratio of Fe²⁺ to H₂O₂ through a series of jar tests. Start with a common ratio (e.g., 1:10) and vary it to find the most effective concentration for your specific wastewater matrix.
Presence of radical scavengers: Bicarbonate (HCO₃⁻) and some organic matter can consume hydroxyl radicals, reducing the process efficiency.	Consider a pre-treatment step to remove high concentrations of scavengers. Increasing the oxidant dosage may also be necessary.
Low efficiency in persulfate (PS) activation.	Ineffective activator: The choice and concentration of the activator (e.g., Fe²⁺, heat, UV) are crucial.	If using Fe²⁺, ensure it is fully dissolved and the pH is appropriate. For thermal activation, verify the reaction temperature. For UV activation, check the lamp intensity and ensure the solution is transparent enough for UV penetration.
Presence of inhibiting anions: Chloride (Cl⁻) and nitrate (NO₃⁻) can inhibit TPhP degradation in some AOP systems.	Identify the concentration of these ions in your wastewater. If high, consider alternative activators or pre-treatment. The inhibitory effect of Cl⁻ can be stronger than that of NO₃⁻.
Catalyst deactivation or aggregation.	Precipitation of metal catalysts: In Fenton-like processes, the metal catalyst (e.g., iron) can precipitate at non-optimal pH.	Maintain the optimal pH throughout the reaction. Using chelating agents like EDDS can help keep iron in solution at neutral pH.
Aggregation of nanocatalysts: Nanoparticles like CoFe₂O₄ or nZVI can aggregate, reducing their reactive surface area.	Use appropriate dispersion methods (e.g., sonication) before adding the catalyst to the reactor. Loading the catalyst onto a support material can also prevent aggregation.

Biological Degradation

Problem	Possible Cause	Troubleshooting Steps
Slow or incomplete TPhP biodegradation.	Suboptimal environmental conditions: pH, temperature, and inoculum size can significantly affect microbial activity.	Optimize these parameters based on the specific microbial consortium being used. For example, consortium GYY showed optimal degradation at pH 7 and 30°C.
Lack of suitable microorganisms: The indigenous microbial population in the wastewater may not have the necessary enzymes to degrade TPhP efficiently.	Consider bioaugmentation by introducing a specialized microbial consortium known for TPhP degradation.
Toxicity of TPhP or co-contaminants: High concentrations of TPhP or the presence of other toxic compounds can inhibit microbial activity.	Acclimatize the microbial culture to TPhP by gradually increasing its concentration. A pre-treatment step to reduce the concentration of co-contaminants may be necessary.
Limited bioavailability of TPhP: TPhP has low water solubility, which can limit its accessibility to microorganisms.	The addition of a co-substrate, like sodium acetate in a bioelectrochemical system, can enhance the bacterial metabolism of TPhP.
Poor performance of bioaugmentation.	Competition with indigenous microorganisms: The introduced strains may not be able to compete effectively with the native microbial community.	Ensure the introduced microorganisms are well-suited to the wastewater conditions. A higher initial inoculum of the specialized strains might be required.
Loss of augmented microorganisms: The introduced microorganisms may be washed out of the system.	Employ strategies to retain the biomass, such as using biofilm carriers or membrane bioreactors.

Data Presentation

Table 1: Comparison of TPhP Removal Efficiencies by Different Methods

Method	Key Parameters	TPhP Removal Efficiency (%)	Reference
Biological Degradation (Consortium GYY)	pH 7, 30°C, 1 g/L inoculum, 4 h	92.2
Bioelectrochemical System (BES)	1.0 g/L sodium acetate	Enhanced degradation rate of 0.054 h⁻¹
CoFe₂O₄-activated Peroxymonosulfate	0.25 g/L CoFe₂O₄, 0.5 mM PMS, pH 7.0, 6 min	99.5
nZVI-activated Bisulfite	0.5 mM nZVI, 2.0 mM bisulfite, pH 3.0	98.2
UV/H₂O₂	-	Half-life of 74 min
UV/TiO₂	-	Half-life of 150 min
UV/Persulfate	-	Half-life of 89 min
Fenton Process (Fe²⁺/H₂O₂)	-	Fast degradation within 5 min
Fe²⁺/Persulfate Process	-	Gradual degradation over time

Experimental Protocols

Protocol 1: TPhP Degradation using Fenton Process

• Sample Preparation: Collect 500 mL of the TPhP-containing wastewater in a 1 L beaker.

• pH Adjustment: Measure the initial pH of the wastewater. Adjust the pH to 3.0 using 1 M H₂SO₄ while stirring.

• Reagent Preparation: Prepare a 0.1 M FeSO₄·7H₂O solution and a 30% (w/w) H₂O₂ solution.

• Fenton Reaction:

  • Add the desired volume of the FeSO₄ solution to the wastewater to achieve the target Fe²⁺ concentration. Stir for 2 minutes.

  • Add the required volume of the H₂O₂ solution to initiate the Fenton reaction.

  • Take samples at predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes).

• Quenching and Analysis:

  • Immediately quench the reaction in the collected samples by adding a small amount of a strong base (e.g., NaOH) to raise the pH above 8, or by adding a radical scavenger like methanol.

  • Filter the samples through a 0.22 µm syringe filter.

  • Analyze the filtrate for the remaining TPhP concentration using LC-MS/MS or another appropriate analytical method.

Protocol 2: TPhP Biodegradation Assay

• Inoculum Preparation: Cultivate the selected microbial consortium in a suitable growth medium until it reaches the exponential growth phase.

• Experimental Setup:

  • In a 250 mL Erlenmeyer flask, add 100 mL of sterile mineral salt medium.

  • Spike the medium with a known concentration of TPhP (e.g., from a stock solution in a suitable solvent, ensuring the final solvent concentration is not inhibitory to the microorganisms).

  • Inoculate the medium with a specific amount of the prepared microbial culture (e.g., 1% v/v).

  • Prepare a sterile control flask without inoculum and a biotic control without TPhP.

• Incubation: Incubate the flasks on a rotary shaker at the optimal temperature and shaking speed for the chosen microorganisms.

• Sampling and Analysis:

  • Collect samples aseptically at regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

  • Extract TPhP from the samples using a suitable solvent (e.g., ethyl acetate).

  • Analyze the extracted TPhP concentration using GC-MS or LC-MS/MS.

Visualizations

Caption: Experimental workflow for selecting and optimizing a TPhP removal method.

References

• 1. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 2. [Degradation of Triphenyl Phosphate in Water by UV-driven Advanced Oxidation Processes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation of triphenyl phosphate (TPhP) by CoFe2O4-activated peroxymonosulfate oxidation process: Kinetics, pathways, and mechanisms [agris.fao.org]
• 4. Biodegradation of triphenyl phosphate using an efficient bacterial consortium GYY: Degradation characteristics, metabolic pathway and 16S rRNA genes analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced degradation of triphenyl phosphate (TPHP) in bioelectrochemical systems: Kinetics, pathway and degradation mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating matrix effects in LC-MS/MS analysis of Triphenyl Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers mitigate matrix effects in the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Triphenyl Phosphate (TPP).

Troubleshooting Guide

Problem: Low signal intensity or complete signal loss for Triphenyl Phosphate.

This issue, often referred to as ion suppression, can significantly impact the accuracy and sensitivity of your analysis.[1][2] Here’s a step-by-step guide to troubleshoot and resolve the problem.

Possible Cause	Recommended Solution
Co-eluting Matrix Components	Interfering compounds from the sample matrix can compete with TPP for ionization, leading to a reduced signal.[3]
1. Optimize Sample Preparation: Employ a more rigorous cleanup method to remove interfering substances. Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective than simple protein precipitation. For complex matrices, consider a mixed-mode SPE for enhanced cleanup.
2. Adjust Chromatographic Conditions: Modify the LC gradient to improve the separation between TPP and interfering peaks. Experiment with different mobile phase compositions or a column with a different stationary phase to alter selectivity.
3. Sample Dilution: If the TPP concentration is sufficiently high, diluting the sample extract can reduce the concentration of matrix components and alleviate suppression.
Inadequate Internal Standard	An inappropriate internal standard may not effectively compensate for matrix effects.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS): Deuterium-labeled triphenyl phosphate (D15-TPP) is the ideal choice as it co-elutes with TPP and experiences the same degree of ion suppression, allowing for accurate correction.
Instrumental Factors	The LC-MS instrument itself can contribute to signal variability.
1. Clean the Ion Source: Contamination in the ion source is a common cause of poor signal intensity and can be resolved by regular cleaning.
2. Check for Metal Interactions: Phosphorylated compounds like TPP can interact with metal components of the HPLC column, leading to signal suppression. Consider using a metal-free column if you suspect this is an issue.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects occur when components in the sample, other than the analyte of interest (in this case, TPP), alter the ionization efficiency of the analyte. This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), ultimately affecting the accuracy and reproducibility of the quantitative analysis.

Q2: How can I determine if my TPP analysis is suffering from matrix effects?

A2: A common method is the post-extraction spike. In this technique, you compare the response of TPP in a standard solution to the response of TPP spiked into a blank matrix sample that has already been extracted. A significant difference between the two responses indicates the presence of matrix effects.

Q3: What is the most effective way to compensate for matrix effects when analyzing TPP?

A3: The use of a stable isotope-labeled internal standard (SIL-IS), such as Triphenyl Phosphate-d15 (D15-TPP), is considered the gold standard for compensating for matrix effects. Because a SIL-IS is chemically identical to the analyte, it co-elutes and experiences the same ionization suppression or enhancement, allowing for reliable quantification based on the analyte-to-internal standard ratio.

Q4: Can I use a different compound as an internal standard if D15-TPP is unavailable?

A4: While D15-TPP is ideal, other structurally similar compounds can be used as internal standards. However, it is crucial to validate that the chosen internal standard effectively tracks the behavior of TPP in your specific matrix. Deuterium-labeled analogs of other organophosphorus flame retardants have been successfully used in similar analyses.

Q5: Is it better to minimize matrix effects or to compensate for them?

A5: The best strategy depends on the goals of your analysis, particularly the required sensitivity. For trace-level analysis, minimizing matrix effects through rigorous sample preparation and optimized chromatography is crucial. For routine analysis where some signal suppression is acceptable, compensation using a reliable internal standard like D15-TPP may be sufficient.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for TPP from Biological Samples

This protocol provides a general workflow for extracting TPP from a biological matrix like plasma.

• Sample Pre-treatment:

  • To 1 mL of plasma, add a known amount of D15-TPP internal standard solution.

  • Add 600 µL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode SPE cartridge by passing 1 mL of methanol, followed by 1 mL of 0.1% formic acid in water.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of a suitable wash solvent to remove interfering compounds.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Elute TPP and the internal standard with an appropriate elution solvent.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for TPP from Food Samples

The QuEChERS method is widely used for pesticide residue analysis in food and can be adapted for TPP.

• Sample Homogenization:

  • Homogenize 10 g of the food sample.

• Extraction:

  • Add 10 mL of acetonitrile and the D15-TPP internal standard.

  • Shake vigorously for 1 minute.

  • Add a QuEChERS salt packet (containing MgSO4, NaCl, and citrate buffers) and shake again.

  • Centrifuge the sample.

• Dispersive SPE (dSPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant and transfer it to a dSPE tube containing a sorbent like PSA (primary secondary amine).

  • Vortex and centrifuge.

• Analysis:

  • The resulting supernatant is ready for LC-MS/MS analysis.

Visualizations

Caption: General experimental workflow for TPP analysis.

Caption: Troubleshooting logic for low TPP signal.

References

• 1. longdom.org [longdom.org]
• 2. zefsci.com [zefsci.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Triphenyl Phosphate (TPP) Solubility in Aqueous Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of Triphenyl Phosphate (TPP).

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Triphenyl Phosphate (TPP)?

A1: Triphenyl Phosphate is practically insoluble in water. Its reported water solubility is approximately 1.9 mg/L at room temperature.[1][2][3] This low solubility presents a significant challenge for its use in aqueous-based experimental systems such as cell culture and in vitro assays.

Q2: In which organic solvents is TPP soluble?

A2: TPP exhibits good solubility in a variety of organic solvents. This property is often utilized to prepare concentrated stock solutions. For a summary of TPP's solubility in common organic solvents, please refer to Table 1.

Q3: Why does my TPP precipitate when I add it to my aqueous experimental medium?

A3: Precipitation occurs when the concentration of TPP in the aqueous medium exceeds its solubility limit. This commonly happens when a concentrated stock solution of TPP in an organic solvent (like DMSO) is diluted into an aqueous buffer or cell culture medium. The rapid change in solvent polarity causes the poorly soluble TPP to fall out of solution.

Q4: What is the recommended solvent for preparing a TPP stock solution for biological experiments?

A4: Dimethyl sulfoxide (DMSO) is the most widely recommended solvent for preparing high-concentration stock solutions of TPP for in vitro studies. It is a powerful solvent capable of dissolving many lipophilic compounds. When using a DMSO stock solution, it is crucial to ensure the final concentration of DMSO in the aqueous medium is not toxic to the cells, typically below 0.5%.

Q5: Are there alternatives to DMSO for stock solutions?

A5: Yes, other organic solvents like ethanol can be used to prepare TPP stock solutions. However, ethanol may exhibit cytotoxic effects at lower concentrations compared to DMSO. The choice of solvent should be guided by the specific requirements and sensitivities of the experimental system.

Troubleshooting Guide

This guide provides solutions to common problems encountered when preparing aqueous solutions of TPP.

Problem	Potential Cause	Troubleshooting Steps
Immediate precipitation upon adding TPP stock solution to aqueous medium.	The aqueous solubility limit of TPP has been significantly exceeded due to a high concentration of the stock solution or a large dilution factor.	1. Prepare a more dilute stock solution in your organic solvent.2. Perform serial dilutions of the stock solution into the aqueous medium instead of a single large dilution.3. Gently agitate or vortex the aqueous medium while adding the TPP stock solution dropwise to facilitate rapid mixing.
The solution becomes cloudy or hazy after adding the TPP stock solution.	Formation of a fine precipitate or an emulsion.	1. Consider using a co-solvent in your final aqueous medium. Common co-solvents include polyethylene glycol (PEG) or glycerol.2. Incorporate a low concentration of a non-ionic surfactant, such as Tween® 80 (e.g., 0.01-0.05%), into the final medium before adding the TPP stock solution.
Inconsistent experimental results, possibly due to TPP precipitation over time.	TPP may be slowly precipitating out of the solution, leading to a decrease in its effective concentration.	1. Prepare fresh working solutions of TPP immediately before each experiment.2. Visually inspect your solutions for any signs of precipitation before use.3. Consider filtering the final working solution through a syringe filter (e.g., 0.22 µm) to remove any micro-precipitates.
Cell toxicity observed at the intended TPP concentration.	The solvent used for the stock solution (e.g., DMSO) may be causing cytotoxicity.	1. Always run a vehicle control (medium with the same final concentration of the solvent) to assess solvent toxicity.2. Ensure the final concentration of the organic solvent in your cell culture is below the toxic threshold for your cell line (typically ≤0.5% for DMSO).

Data Presentation

Table 1: Solubility of Triphenyl Phosphate in Various Solvents

Solvent	Solubility	Reference
Water	~1.9 mg/L	[1][2]
Acetone	Soluble
Benzene	Soluble
Chloroform	Soluble
Diethyl Ether	Soluble
Ethanol	Moderately Soluble
Carbon Tetrachloride	Very Soluble
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL

Table 2: Comparison of TPP Aqueous Solubility Enhancement Techniques

Technique	Description	Achievable Concentration (Approx.)	Key Considerations
Co-solvency	A water-miscible organic solvent is added to the aqueous medium to increase the solubility of a non-polar solute.	Data not readily available for TPP, but can provide a modest increase.	The co-solvent must be non-toxic to the experimental system at the required concentration.
Surfactants	Amphiphilic molecules that can form micelles to encapsulate hydrophobic compounds.	Data not readily available for TPP. The use of low concentrations (e.g., 0.01-0.05% Tween® 80) is recommended to avoid cell toxicity.	The chosen surfactant and its concentration must be compatible with the biological assay.
Cyclodextrin Inclusion Complexation	Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic "guest" molecules like TPP, increasing their aqueous solubility.	≥ 5 mg/mL with SBE-β-CD has been reported.	The type of cyclodextrin and the molar ratio of TPP to cyclodextrin are critical for effective solubilization.

Experimental Protocols

Protocol 1: Preparation of a TPP Stock Solution in DMSO

• Materials:

  • Triphenyl Phosphate (TPP), solid

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • In a sterile environment, accurately weigh the desired amount of TPP and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10-100 mM).

  • Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

  • If necessary, sonicate the solution in a water bath for a short period to ensure complete dissolution.

  • Visually inspect the solution to confirm that no solid particles remain.

  • Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of TPP-Cyclodextrin Inclusion Complexes (Kneading Method)

• Materials:

  • Triphenyl Phosphate (TPP)

  • β-Cyclodextrin (β-CD) or γ-Cyclodextrin (γ-CD)

  • Deionized water

  • Mortar and pestle

  • Drying oven

• Procedure:

  • Calculate the required amounts of TPP and cyclodextrin for a 1:1 molar ratio.

  • Place the cyclodextrin in a mortar and add a small amount of deionized water to form a paste.

  • Add the TPP to the cyclodextrin paste.

  • Knead the mixture thoroughly with the pestle for 30-60 minutes. The mixture should remain as a paste.

  • Dry the resulting solid paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • The resulting dried powder is the TPP-cyclodextrin inclusion complex, which should exhibit improved aqueous solubility.

Visualizations

Logical Workflow for Addressing TPP Solubility Issues

Caption: A logical workflow for preparing and troubleshooting aqueous solutions of Triphenyl Phosphate.

TPP-Mediated PPARγ/CD36 Signaling Pathway

Caption: TPP activates the PPARγ/CD36 signaling pathway, leading to altered lipid metabolism and steroid synthesis.

TPP-Mediated Estrogen Receptor α Signaling Pathway

Caption: TPP stimulates the Estrogen Receptor α signaling pathway, promoting cell cycle progression.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Triphenyl phosphate | 115-86-6 [chemicalbook.com]
• 3. Triphenyl Phosphate | (C6H5)3PO4 | CID 8289 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Triphenyl Phosphate (TPP) Mass Spectrometry

Welcome to the Technical Support Center for the mass spectrometry analysis of Triphenyl Phosphate (TPP). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental workflow for accurate and sensitive TPP detection.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise when analyzing Triphenyl Phosphate (TPP) by mass spectrometry?

Background noise in the mass spectrometry analysis of TPP can be broadly categorized into chemical and electronic noise.

• Chemical Noise: This is the most prevalent source and arises from unwanted ions reaching the detector. Given that TPP is an organophosphate ester often used as a plasticizer and flame retardant, contamination from laboratory consumables is a primary concern.[1][2] Key sources include:

  • Mobile Phase: Solvents and additives, even those of high purity, can contain impurities that contribute to background noise. Common contaminants are polyethylene glycol (PEG), polypropylene glycol (PPG), and phthalates.[1]

  • Sample Preparation: Contaminants can be introduced from plasticware such as pipette tips, vials, and well plates. Residues from detergents on glassware and impurities from solid-phase extraction (SPE) cartridges are also significant contributors.[1][2]

  • System Contamination: Leaching from LC tubing, seals, and residues from previously analyzed samples can create a persistent high background. Column bleed, resulting from the degradation of the stationary phase, is another factor.

  • Environmental Contaminants: Compounds present in the laboratory air can be inadvertently drawn into the instrument's ion source.

• Electronic Noise: This type of noise originates from the electronic components of the mass spectrometer. It often manifests as a "fuzzy" or noisy baseline and can be caused by issues with the detector, power supply, or improper grounding.

Q2: My baseline is consistently high and noisy in my TPP analysis. What are the initial troubleshooting steps?

A high or noisy baseline can obscure low-abundance analytes like TPP and compromise quantification. The following initial steps can help diagnose the issue:

• Check Gas and Solvent Supplies: Ensure that carrier and detector gases are of high purity and that the gas cylinders are not running low. Verify that you are using LC-MS grade solvents for your mobile phase.

• Isolate the Noise Source: A systematic approach is crucial to pinpoint the origin of the contamination.

  • System Blank: Run the analysis with no injection to identify noise originating from the LC-MS system itself (e.g., solvents, tubing, column bleed).

  • Solvent Blank: Inject the solvent used for sample reconstitution to check for contamination from the solvent.

  • Method Blank: Process a sample that contains no analyte through the entire sample preparation procedure and analyze it. This helps identify contamination introduced during sample preparation.

  • Column Bypass: Remove the analytical column and replace it with a union. If the baseline is still noisy, the contamination is likely from the LC pump, tubing, or the solvents. If the baseline is clean without the column, the column itself may be contaminated or bleeding.

Q3: How can I minimize background noise originating from my experimental setup and consumables?

Proactive measures can significantly reduce chemical background noise:

• Use High-Purity Reagents: Always use LC-MS or MS-grade solvents and additives for mobile phase preparation. HPLC-grade solvents can introduce significant impurities.

• Avoid Plastic Contamination: Minimize the use of plastic labware. Since TPP is a plasticizer, this is particularly critical. If plastics are unavoidable, rinse them thoroughly with a high-purity solvent.

• Proper Glassware Cleaning: Wash all glassware meticulously and perform a final rinse with a high-purity solvent like methanol or acetonitrile. Avoid detergents, as they are a major source of contamination.

• Use a Diverter Valve: If your system is equipped with one, use a diverter valve to direct the flow to waste at the beginning and end of your analytical run. This prevents salts and other non-volatile matrix components from entering the mass spectrometer.

Q4: What are the common adducts and fragments of Triphenyl Phosphate that I should be aware of to distinguish them from background noise?

In positive ion electrospray ionization (ESI+), TPP (C18H15O4P, exact mass: 326.0708) commonly forms several adducts. Being aware of these can help in correctly identifying the analyte signal.

Adduct/Fragment	Formula	m/z (Positive Mode)
Protonated Molecule	[M+H]+	327.0781
Ammonium Adduct	[M+NH4]+	344.1046
Sodium Adduct	[M+Na]+	349.0600
Potassium Adduct	[M+K]+	365.0340

Data sourced from a common background contamination ions table.

The fragmentation of TPP will depend on the ionization technique and collision energy. Common fragments in electron ionization (EI) are observed at m/z 326 (molecular ion), 233, 152, and 77.

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during TPP mass spectrometry analysis.

Issue 1: Poor Sensitivity and Weak TPP Signal

Symptoms:

• Low signal-to-noise ratio for TPP peak.

• Difficulty in detecting TPP at expected concentrations.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Ion Suppression/Enhancement (Matrix Effects)	1. Perform a post-column infusion experiment: Infuse a standard solution of TPP post-column while injecting a blank matrix extract. Dips or rises in the TPP signal indicate regions of ion suppression or enhancement. 2. Improve sample cleanup: Employ Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components. 3. Modify chromatographic conditions: Adjust the gradient to separate TPP from the interfering compounds. 4. Dilute the sample: If the TPP concentration is high enough, diluting the sample can reduce the concentration of interfering matrix components. 5. Use a stable isotope-labeled internal standard: TPP-d15 is commonly used to compensate for matrix effects.
Suboptimal Ionization	1. Optimize ESI source parameters: Adjust capillary voltage, source temperature, and gas flows. 2. Consider alternative ionization: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain compounds compared to ESI.
Instrument Contamination	1. Clean the ion source: Follow the manufacturer's protocol for cleaning the ion source components. 2. Flush the system: Flush the LC system with a strong solvent to remove any adsorbed contaminants.

Troubleshooting Workflow for Poor Sensitivity

Caption: A logical workflow for troubleshooting poor TPP signal intensity.

Issue 2: High Background Signal in Blank Injections

Symptoms:

• Elevated baseline in solvent or method blanks.

• Presence of interfering peaks in blank chromatograms.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Contaminated Solvents/Reagents	1. Use high-purity solvents: Switch to freshly opened LC-MS grade solvents and reagents. 2. Prepare fresh mobile phases: Microbial growth can occur in aqueous mobile phases. Prepare fresh solutions daily.
Contaminated Consumables	1. Rinse new plasticware: Thoroughly rinse all new vials, pipette tips, and other plastic consumables with a high-purity solvent. 2. Dedicated glassware: Use dedicated glassware for TPP analysis and ensure it is thoroughly cleaned, avoiding detergents.
System Carryover	1. Injector cleaning: Ensure the autosampler needle and injection port are being adequately washed between injections. 2. Run aggressive blanks: Inject a strong, pure organic solvent to wash the column and system.
System Contamination	1. Isolate the source: Systematically check components (solvent lines, pump, column, ion source) to locate the contamination. 2. Thorough cleaning: Perform a deep clean of the identified contaminated component according to the manufacturer's guidelines.

Systematic Cleaning Protocol Workflow

Caption: A step-by-step workflow for identifying and eliminating sources of high background.

Experimental Protocols

Protocol 1: Sample Preparation of Environmental Water Samples for TPP Analysis by LC-MS/MS

This protocol is adapted from established methods for the analysis of organophosphate flame retardants in environmental samples.

1. Materials:

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol, Ethyl Acetate, Dichloromethane (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Triphenyl Phosphate-d15 (TPP-d15) internal standard solution

• SPE vacuum manifold

• Glass sample bottles (1 L)

• Concentrator tube

2. Procedure:

• Sample Collection and Preservation: Collect 1 L water samples in glass bottles. If not analyzed immediately, store at 4°C.

• Spiking: Spike the water sample with TPP-d15 internal standard.

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Equilibrate the cartridge with 10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Cartridge Drying: Dry the cartridge under vacuum for 30-60 minutes to remove residual water.

• Elution: Elute the retained analytes by passing 10 mL of a 1:1 (v/v) mixture of dichloromethane and ethyl acetate through the cartridge into a collection tube.

• Concentration and Reconstitution: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. Reconstitute in a suitable solvent for LC-MS/MS analysis (e.g., acetonitrile/water).

Protocol 2: General Mass Spectrometer Source Cleaning

A contaminated ion source can be a significant source of background noise and reduced sensitivity. This is a general guide; always consult your instrument's manual for specific instructions.

1. Disassembly:

• Vent the mass spectrometer and turn off all power.

• Allow the source to cool completely before removal.

• Carefully remove the ion source from the vacuum housing, taking note of all connections. It is advisable to wear powder-free gloves to avoid contamination.

• Disassemble the source components on a clean, lint-free surface.

2. Cleaning:

• Mechanical Cleaning: Use abrasive materials to clean the metal parts. A slurry of aluminum oxide powder in methanol or water applied with a cotton swab is effective for removing stubborn residues.

• Sonication: Sonicate the metal and ceramic parts in a sequence of high-purity solvents (e.g., methanol, acetonitrile, water).

• Bake-out: Bake the cleaned metal and ceramic parts in an oven to remove any residual solvents.

3. Reassembly:

• Reassemble the source components, ensuring everything is correctly aligned.

• Reinstall the source into the mass spectrometer.

• Pump down the system and allow it to stabilize before checking for performance.

Quantitative Data Summary

The following table provides a summary of the impact of solvent grade on background noise in mass spectrometry.

Table 1: Comparison of Solvent Grades and Their Impact on Background Noise

Solvent Grade	Description	Impact on TPP Mass Spectrometry	Recommendation
HPLC Grade	Suitable for HPLC with UV detection.	Can contain significant non-volatile impurities, leading to high background noise and adduct formation.	Not Recommended
MS Grade	Higher purity than HPLC grade, with lower levels of particulate and non-volatile impurities.	Good for many applications, offering a significant reduction in noise compared to HPLC grade.	Acceptable
LC-MS Grade	The highest purity grade, specifically tested for low levels of metal ions and organic contaminants that interfere with MS.	Provides the lowest baseline noise, minimizing the risk of ion suppression and adduct formation.	Highly Recommended

The following table presents typical quantitative performance data for the analysis of organophosphate esters, which can be used as a benchmark for TPP analysis.

Table 2: Typical Quantitative Performance for Organophosphate Ester Analysis

Parameter	Typical Value	Notes
Limit of Detection (LOD)	0.015–1.33 ng/g	In solid matrices using LC-MS/MS.
Limit of Quantification (LOQ)	0.050 mg/m³	In air samples using GC-MS.
Recovery	71.6%–114%	In solid matrices with appropriate sample preparation.
Linearity (r²)	> 0.99	Over a typical calibration range (e.g., 0.1–500 ng/mL).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a New Analytical Method for Triphenyl Phosphate

This guide provides an objective comparison between a novel, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and established Gas Chromatography (GC)-based methods for the quantitative analysis of Triphenyl Phosphate (TPP). TPP is an organophosphate ester widely used as a flame retardant and plasticizer, and its potential for environmental persistence and health effects necessitates reliable and sensitive analytical methods for its monitoring.[1][2] This document is intended for researchers, scientists, and drug development professionals involved in method development and validation.

Experimental Protocols

A validated analytical method ensures that the results generated are accurate and reliable.[3] The following sections detail the methodologies for a standard GC-based approach and a modern, high-sensitivity LC-MS/MS method.

Standard Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is based on established protocols for the analysis of TPP in environmental and workplace samples.[4][5]

1. Sample Preparation (Solid/Aqueous Matrix):

• Extraction: Samples are extracted using an appropriate solvent like ethyl acetate or diethyl ether via ultrasonic bath or soxhlet extraction. For water samples, continuous liquid-liquid extraction may be employed.

• Cleanup: A cleanup step using Solid Phase Extraction (SPE) or gel permeation chromatography can be performed to remove interfering matrix components.

• Concentration: The extracted sample is concentrated under a gentle stream of nitrogen to a final volume of 1 mL.

2. Instrumental Analysis:

• Gas Chromatograph (GC): Equipped with a capillary column (e.g., Rxi-5Sil MS) suitable for separating semi-volatile organic compounds.

• Injector: Splitless injection of 1-2 µL of the extract.

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: A temperature gradient is used to ensure separation, e.g., initial temperature of 60°C, ramped to 300°C.

• Mass Spectrometer (MS): Operated in Electron Ionization (EI) mode. Data is acquired in Selected Ion Monitoring (SIM) mode for enhanced sensitivity, monitoring characteristic TPP ions (e.g., m/z 326, 152, 77).

3. Calibration:

• A multi-point calibration curve is prepared using TPP standards in the range of 1.0 to 10.0 µg/mL.

New Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers enhanced sensitivity and specificity, making it ideal for trace-level detection of TPP in complex matrices.

1. Sample Preparation (Biological/Environmental Matrix):

• Extraction: Samples are extracted using a solvent like acetonitrile. For biological samples like urine, an enzymatic hydrolysis step using β-glucuronidase/sulfatase is performed to deconjugate TPP metabolites.

• Cleanup: Solid Phase Extraction (SPE) is employed for sample cleanup and concentration.

• Final Solution: The eluate is evaporated to dryness and reconstituted in a mobile phase-compatible solvent (e.g., methanol/water mixture).

2. Instrumental Analysis:

• Liquid Chromatograph (LC): A system capable of gradient elution with a reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with formic acid and acetonitrile or methanol.

• Mass Spectrometer (MS/MS): A triple quadrupole mass spectrometer with an Electrospray Ionization (ESI) source operating in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for TPP.

3. Calibration:

• Calibration standards are prepared over a wide dynamic range, for example, from 0.1 to 500 ng/mL. An internal standard is used to correct for matrix effects and variations in instrument response.

Method Validation & Comparison Workflows

The validation of an analytical method involves assessing several key performance characteristics to ensure it is fit for its intended purpose.

Caption: A generalized workflow for the validation of an analytical method.

Caption: High-level comparison of GC-MS and LC-MS/MS workflows.

Data Presentation: Performance Characteristics

The performance of an analytical method is defined by several quantitative characteristics. The table below summarizes a comparison between the standard GC-based methods and the new LC-MS/MS method for TPP analysis.

Performance Characteristic	Standard Method (GC-FPD/MS)	New Method (LC-MS/MS)	Advantage of New Method
Linearity (r²)	> 0.99 (over 5-500 ng/mL)	> 0.99 (over 0.1-500 ng/mL)	Wider dynamic range
Limit of Detection (LOD)	~0.06 µg/L (60 ng/L) in water	~0.02 ng/mL (20 ng/L)	Higher Sensitivity
Limit of Quantification (LOQ)	~0.05 mg/m³ in air	~0.09 ng/g	Superior for trace analysis
Accuracy (% Recovery)	99.1%	71.6% - 114%	Comparable, effective across matrices
Precision (RSD%)	6.6% (Overall)	< 15%	Reliable and reproducible
Specificity	Good (SIM mode)	Excellent (MRM mode)	Higher confidence in identification
Sample Matrix	Air, Water, Food	Environmental, Biological	Broader applicability, less cleanup

Conclusion

The validation data clearly demonstrates that while traditional GC-based methods provide reliable and accurate quantification of Triphenyl Phosphate, the new LC-MS/MS method offers significant advantages, particularly in sensitivity and specificity. The lower limits of detection and quantification make LC-MS/MS exceptionally well-suited for trace-level analysis in complex environmental and biological matrices. The use of Multiple Reaction Monitoring (MRM) in LC-MS/MS provides a higher degree of certainty in analyte identification compared to the Selected Ion Monitoring (SIM) used in GC-MS. The choice of method will ultimately depend on the specific application, required sensitivity, and the nature of the sample matrix. For researchers requiring the highest sensitivity for biomonitoring or trace environmental analysis, the validated LC-MS/MS method is the superior alternative.

References

• 1. Triphenyl phosphate (EHC 111, 1991) [inchem.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Triphenyl Phosphate | (C6H5)3PO4 | CID 8289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdc.gov [cdc.gov]

A Comparative Guide to the Efficacy of Triphenyl Phosphate and Other Organophosphate Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant efficacy of triphenyl phosphate (TPP) with other common organophosphate flame retardants (OPFRs), supported by experimental data. The information is intended to assist researchers and professionals in making informed decisions for their specific applications.

Overview of Organophosphate Flame Retardants

Organophosphate flame retardants are a class of chemical additives used in a wide variety of polymers to inhibit, suppress, or delay the production of flames and prevent the spread of fire. Their mechanism of action is multifaceted, often involving both gas-phase and condensed-phase activity. In the gas phase, they can release phosphorus-containing radicals that scavenge flame-propagating radicals such as H• and OH•. In the condensed phase, they can promote the formation of a protective char layer that insulates the underlying material from heat and oxygen.[1][2][3]

This guide focuses on the comparative performance of three widely used aryl phosphates:

• Triphenyl Phosphate (TPP): A common flame retardant and plasticizer.[4]

• Resorcinol bis(diphenyl phosphate) (RDP): An oligomeric phosphate ester.

• Bisphenol A bis(diphenyl phosphate) (BDP): Another oligomeric phosphate ester known for its high thermal stability.[5]

Comparative Performance Data

The flame retardant efficacy of TPP, RDP, and BDP has been evaluated in various polymer matrices. The following tables summarize key performance indicators from standardized flammability tests.

Table 1: Limiting Oxygen Index (LOI) and UL 94 Ratings in Polycarbonate/Acrylonitrile-Butadiene-Styrene (PC/ABS) Blends

Flame Retardant	Loading (wt%)	LOI (%)	UL 94 Rating (3.2 mm)	Dripping
None	0	21.1	Failed	Yes
TPP	15	-	V-1	-
RDP	15	24.1	V-2	Yes
BAPDP	15	24.7	V-1	No
BAPDP	20	25.4	V-0	No

*BAPDP (bisphenol AP bis(diphenyl phosphate)) is a derivative of TPP. Data for TPP in this specific direct comparison was limited, however, BAPDP's performance is indicative of a high-performing phosphate flame retardant.

Table 2: Cone Calorimetry Data for TPP, RDP, and BDP in PC/ABS Blends

Flame Retardant	Loading (wt%)	Time to Ignition (TTI) (s)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)
None	0	-	1032	-
TPP	15	-	-	-
RDP	-	-	-	-
BDP	-	-	Superior performance in forced flaming combustion	-
TPP/Nanoclay	2%	-	600	-

Table 3: Flammability Data for TPP in Epoxy Resin

Flame Retardant System	Phosphorus (%)	LOI (%)	UL 94 Rating
Neat Epoxy	0	22.75	-
BHPP-Cured Epoxy	1.51	31	V-0
BHPP-Cured Epoxy	2.25	33	V-0

*BHPP (bis(3-hydroxyphenyl) phenyl phosphate) is a reactive phosphorus-containing flame retardant for epoxy resins. Data indicates that a low percentage of phosphorus from a TPP-like structure can significantly improve the flame retardancy of epoxy resins.

Experimental Protocols

Standardized testing is crucial for the accurate assessment and comparison of flame retardant performance. The following are detailed methodologies for the key experiments cited.

Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test measures the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

• Apparatus: A heat-resistant glass chimney (75-100 mm inner diameter, 450-500 mm height) containing a bed of glass beads for gas mixing, a specimen holder, gas flow meters for oxygen and nitrogen, and a flame igniter.

• Specimen Preparation: Self-supporting plastic specimens are typically prepared as bars (80-150 mm long, 10 mm wide, 4 mm thick).

• Procedure:

  • The specimen is clamped vertically in the center of the chimney.

  • A mixture of oxygen and nitrogen is introduced at the bottom of the chimney at a specified flow rate.

  • The top edge of the specimen is ignited with a flame.

  • The oxygen concentration is adjusted in subsequent tests until the minimum concentration that supports combustion for a specified time (e.g., 3 minutes) or a specified extent of burning (e.g., 50 mm) is determined.

  • The LOI is expressed as the volume percentage of oxygen in the mixture.

UL 94 Vertical Burn Test

The UL 94 test evaluates the burning characteristics of plastic materials in response to a small open flame.

• Apparatus: A test chamber, a Bunsen burner with a specified barrel diameter, a specimen clamp, a timer, and a supply of methane gas. A piece of dry surgical cotton is placed below the specimen.

• Specimen Preparation: Rectangular bars of the material with dimensions of 127 mm x 12.7 mm and a specified thickness are conditioned before testing.

• Procedure:

  • The specimen is clamped vertically.

  • A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then removed. The afterflame time is recorded.

  • Immediately after the flame extinguishes, the flame is reapplied for another 10 seconds and then removed. The afterflame and afterglow times are recorded.

  • Observations are made regarding flaming drips that ignite the cotton below.

  • Materials are classified as V-0, V-1, or V-2 based on the afterflame time, afterglow time, and whether flaming drips ignite the cotton.

Cone Calorimetry (ASTM E1354)

The cone calorimeter is one of the most effective bench-scale methods for studying the fire behavior of materials under simulated real-world fire conditions. It measures parameters such as the time to ignition (TTI), heat release rate (HRR), and total heat released (THR).

• Apparatus: A conical radiant heater, a specimen holder on a load cell to measure mass loss, a spark igniter, and an exhaust system with gas analysis (for oxygen consumption) and smoke density measurement.

• Specimen Preparation: Square specimens (typically 100 mm x 100 mm) are wrapped in aluminum foil, leaving the top surface exposed, and placed in the holder.

• Procedure:

  • The specimen is placed under the conical heater and exposed to a constant heat flux (e.g., 35 or 50 kW/m²).

  • The spark igniter is positioned above the specimen to ignite the pyrolysis gases.

  • During the test, the mass of the specimen, the oxygen concentration in the exhaust gas, and smoke production are continuously measured.

  • The heat release rate is calculated based on the principle of oxygen consumption, which states that for most organic materials, a constant amount of heat is released per unit mass of oxygen consumed.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It provides information on the thermal stability and decomposition of materials.

• Apparatus: A thermogravimetric analyzer consisting of a high-precision balance with a sample pan located inside a furnace.

• Procedure:

  • A small amount of the sample (typically 5-15 mg) is placed in the sample pan.

  • The sample is heated at a constant rate (e.g., 10 or 20 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • The mass of the sample is continuously recorded as the temperature increases.

  • The resulting TGA curve plots the percentage of weight loss against temperature, indicating the temperatures at which the material degrades.

Mechanisms of Action and Signaling Pathways

The flame retardant mechanism of organophosphates like TPP involves a combination of gas-phase and condensed-phase actions.

Condensed-Phase Action:

In the condensed phase, TPP undergoes thermal decomposition to form phosphoric acid. This acid then catalyzes the dehydration of the polymer, leading to the formation of a protective char layer. The phosphoric acid can further react to form polyphosphoric acid, which acts as a physical barrier, insulating the underlying polymer from heat and preventing the release of flammable volatiles.

Gas-Phase Action:

In the gas phase, volatile phosphorus-containing species are released during the decomposition of the flame retardant. These species, such as PO•, HPO•, and PO₂•, act as radical scavengers, interrupting the chain reactions of combustion in the flame. They react with highly reactive radicals like H• and OH• to form less reactive species, thus inhibiting the flame.

The following diagrams illustrate the flame retardancy mechanism of TPP and a typical experimental workflow.

Caption: Flame Retardancy Mechanism of Triphenyl Phosphate (TPP).

Caption: Experimental Workflow for Flame Retardant Evaluation.

Conclusion

Triphenyl phosphate is an effective flame retardant that operates through both condensed and gas-phase mechanisms. Its performance is comparable to other organophosphate flame retardants like RDP and BDP, with the specific efficacy depending on the polymer matrix and the fire scenario.

• TPP is particularly effective in the gas phase, making it a good candidate for applications where flame inhibition is a primary concern.

• RDP offers a balance of gas and condensed-phase activity.

• BDP excels in condensed-phase action, leading to superior performance in forced flaming combustion scenarios as measured by cone calorimetry, making it suitable for applications requiring robust char formation.

The choice of the most appropriate flame retardant depends on the specific polymer, the required level of fire safety, and the processing conditions. The experimental data and protocols presented in this guide provide a foundation for making an informed selection.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. mdpi.com [mdpi.com]
• 3. digitalcommons.kennesaw.edu [digitalcommons.kennesaw.edu]
• 4. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of Triphenyl Phosphate and Novel Flame Retardants' Efficacy

Triphenyl phosphate (TPP) is a well-established organophosphate ester extensively utilized as both a flame retardant and a plasticizer across a diverse range of polymers.[1][2] Its effectiveness is attributed to a dual-action mechanism that operates in both the gaseous and condensed phases of combustion.[1] In the gas phase, TPP facilitates the release of non-flammable gases and phosphoric acid, while in the condensed phase, it encourages the formation of a protective char layer.[1] This guide offers a data-driven comparative analysis of TPP's performance against more recent, novel flame retardants, supported by experimental data and detailed methodologies.

Quantitative Performance Comparison

The flame retardant efficiency of TPP and its novel counterparts is commonly assessed using several standardized tests. The following tables summarize key performance indicators from these tests in various polymer matrices.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings

The Limiting Oxygen Index (LOI) test determines the minimum oxygen concentration required to sustain combustion, with higher values indicating better flame retardancy.[1] The UL-94 is a vertical burn test that classifies materials based on their self-extinguishing characteristics.

Polymer Matrix	Flame Retardant (Loading)	LOI (%)	UL-94 Rating (Thickness)	Source(s)
Polycarbonate (PC)	None	-	V-2
PC	10 wt% TPP	33.7	V-0
PC/ABS	15 wt% TPP	-	V-1
PC/ABS	15 wt% RDP*	24.1	V-2
High-Density Polyethylene (HDPE)	10 wt% TPP	>21	-
Ultra-High-Molecular-Weight Polyethylene (UHMWPE)	20 wt% EG-g-DOPO**	30.6	V-0
Epoxy Resin	2.7 wt% P (DOPO-based)	32.2	V-0
Epoxy Resin	9 wt% DMP***	35.0	V-0
Flexible Polyurethane Foam (FPUF)	15 wt% Melamine	Increased	-
Poly(butylene terephthalate) (PBT)	10 wt% Melamine + 20 wt% TPP	26.6	V-0

*RDP: Resorcinol bis(diphenyl phosphate) **EG-g-DOPO: A complex based on 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO) and expandable graphite ***DMP: bis(4-(((diphenylphosphoryl)oxy)methyl)phenyl)phenyl phosphate

Table 2: Cone Calorimetry Data

Cone calorimetry is a bench-scale test that measures key fire behavior parameters like the peak Heat Release Rate (pHRR) and Total Heat Released (THR). Lower values for these parameters are indicative of superior flame retardancy.

Polymer Matrix	Flame Retardant (Loading)	pHRR Reduction	THR Reduction	Char Yield (%)	Source(s)
Neat Epoxy Resin	-	-	-	18
Epoxy + BHPP* (2.36% P)	Lower	Lower	35
Epoxy + TBBA** (6% Br)	Lower	Lower	28
Epoxy + HPCTP*** (15 wt%)	61% vs Neat	48% vs Neat	-
Epoxy + 9 wt% DMP****	68.9% vs Neat	18.1% vs Neat	-
Epoxy + 5.0 wt% Tetra-DOPO*****	25.1% vs Neat	18.7% vs Neat	-
Flexible Polyurethane Foam (FPUF) + Expandable Graphite	70% reduction vs TCPP******	-	-

*BHPP: bis(3-hydroxyphenyl) phenyl phosphate **TBBA: Tetrabromobisphenol A ***HPCTP: A phosphaphenanthrene-based flame retardant ****DMP: bis(4-(((diphenylphosphoryl)oxy)methyl)phenyl)phenyl phosphate *****Tetra-DOPO: A DOPO-derivative ******TCPP: Tris(1-chloro-2-propyl) phosphate

Experimental Protocols

Standardized testing is crucial for the accurate assessment and comparison of flame retardant performance. The following are detailed methodologies for the key experiments cited.

1. Limiting Oxygen Index (LOI) Test

• Standard: ASTM D2863 / ISO 4589-2

• Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support the flaming combustion of a material. A higher LOI value indicates better flame retardancy.

• Apparatus: A test specimen is placed in a glass chimney.

• Procedure: A controlled mixture of oxygen and nitrogen is introduced from the bottom of the chimney. The top edge of the specimen is ignited. The oxygen concentration in the gas mixture is systematically varied, decreased until the flame is no longer supported, and increased if the flame extinguishes too quickly. The LOI is the oxygen concentration (in volume percent) at which the material just supports combustion under the specified conditions.

2. UL-94 Vertical Burn Test

• Standard: ANSI/UL 94

• Objective: To classify the flammability of plastic materials in response to a small open flame.

• Apparatus: A vertically clamped specimen is subjected to a calibrated flame.

• Procedure: A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then removed. The time it takes for the flame on the specimen to self-extinguish (afterflame time) is recorded. Immediately after the flame extinguishes, the calibrated flame is reapplied for another 10 seconds and then removed. The afterflame time and the afterglow time (the duration of glowing after the flame is out) are recorded. Materials are classified as V-0, V-1, or V-2 based on these times and whether flaming drips ignite a cotton swatch below.

3. Cone Calorimetry

• Standard: ASTM E1354 / ISO 5660

• Objective: To measure the heat release rate and other flammability characteristics of materials under controlled burning conditions.

• Apparatus: A cone-shaped radiant heater subjects a horizontally oriented specimen to a specific heat flux.

• Procedure: The specimen is exposed to a constant heat flux, and the time to ignition (TTI) is recorded. Upon ignition, a range of parameters are continuously measured, including the Heat Release Rate (HRR), Total Heat Released (THR), Mass Loss Rate (MLR), and smoke production.

Mechanisms and Workflows

The following diagrams illustrate the flame retardancy mechanism of TPP and a typical experimental workflow for evaluating flame retardant performance.

Flame Retardancy Mechanism of Triphenyl Phosphate (TPP).

Experimental Workflow for Flame Retardant Evaluation.

Discussion

The data indicates that while TPP is an effective flame retardant, particularly in polycarbonate where it can elevate the UL-94 rating from V-2 to V-0, novel flame retardants often exhibit superior performance, sometimes at lower concentrations. For instance, DOPO-based flame retardants and other novel phosphorus-containing compounds have demonstrated high efficiency in various polymers, including epoxy resins and polyethylenes, achieving high LOI values and V-0 ratings.

Many modern halogen-free flame retardants, such as those based on phosphorus and nitrogen, function through intumescent mechanisms. These systems work by forming a protective char layer upon heating, which insulates the underlying material and restricts the flow of flammable gases. Novel flame retardants like DMP have been shown to significantly reduce heat release rates and total heat release, outperforming traditional options in some cases. Furthermore, some novel flame retardants can enhance the mechanical properties of the polymer matrix, a significant advantage over traditional additives that can sometimes compromise these properties.

The choice of flame retardant is highly dependent on the specific polymer and the performance requirements of the end-product. While TPP remains a viable and widely used option, the development of novel flame retardants offers opportunities for enhanced fire safety and improved material properties. Researchers and developers should consider the comprehensive performance data when selecting the most appropriate flame retardant for their application.

References

• 1. benchchem.com [benchchem.com]
• 2. Triphenyl phosphate - Wikipedia [en.wikipedia.org]

Unraveling the Microbial Arsenal for Triphenyl Phosphate Degradation: A Comparative Analysis

A deep dive into the efficiency and mechanisms of various microbial strains in breaking down the ubiquitous environmental contaminant, Triphenyl Phosphate (TPP).

The escalating environmental presence of Triphenyl Phosphate (TPP), an organophosphate flame retardant and plasticizer, has spurred a critical need for effective bioremediation strategies. Microbial degradation stands out as a promising, eco-friendly approach. This guide provides a comparative analysis of the capabilities of different microbial strains to degrade TPP, offering researchers, scientists, and drug development professionals a comprehensive overview of the current landscape, supported by experimental data.

Performance at a Glance: Microbial Degradation of TPP

The efficacy of TPP degradation varies significantly across different microbial species and consortia, influenced by factors such as initial TPP concentration, incubation time, and environmental conditions. Below is a summary of the degradation performance of several recently studied microbial strains.

Microbial Strain/Consortium	Initial TPP Concentration	Degradation Efficiency	Time	Key Intermediates	Reference
Bacterial Consortium GYY	3 µmol/L	92.2%	4 hours	Diphenyl Phosphate (DPHP), Phenyl Phosphate (PHP), OH-TPP	[1][2][3]
Sphingopyxis sp. GY-1 (isolated from GYY)	3 µmol/L	98.9%	7 days	DPHP, PHP, OH-TPP, methoxylated products	[2][3]
Brevibacillus brevis	3 µmol/L	92.1%	5 days	DPHP, PHP
Stutzerimonas frequens RL-XB02	50 mg/L	~100%	24 hours	Phenol, Catechol
Aspergillus sydowii FJH-1 (Fungus)	< 20 mg/L	> 90%	6 days	Not specified
Bioelectrochemical System (BES)	1.5 mg/L	Degradation rate: 0.054 ± 0.010 h⁻¹	Not specified	DPHP, Hydroxyl-TPP (OH-TPP)

Delving into the Degradation Pathways

The microbial breakdown of TPP predominantly proceeds through a series of enzymatic reactions, initiating with the hydrolysis of the phosphate ester bonds. This is a common thread observed across various bacterial and fungal strains.

A primary pathway involves the stepwise hydrolysis of TPP. First, TPP is hydrolyzed to Diphenyl Phosphate (DPHP) and phenol. Subsequently, DPHP is further hydrolyzed to Phenyl Phosphate (PHP) and another molecule of phenol. Finally, PHP is broken down into inorganic phosphate and phenol. Some microbial systems exhibit further degradation of phenol through pathways like the β-ketoadipate pathway.

Beyond simple hydrolysis, some microorganisms employ hydroxylation and methylation steps to modify the aromatic rings of TPP and its intermediates, potentially facilitating further breakdown. For instance, the bacterial consortium GYY has been shown to produce hydroxylated and methoxylated TPP derivatives.

The following diagram illustrates the general hydrolytic degradation pathway of Triphenyl Phosphate.

General hydrolytic degradation pathway of Triphenyl Phosphate.

In some bacteria, such as Brevibacillus brevis, the involvement of cytochrome P450 monooxygenase has been identified, suggesting a role for oxidative processes in TPP metabolism. The addition of a cytochrome P450 inhibitor significantly reduced the degradation of TPP by this strain.

Experimental Corner: Methodologies for Studying TPP Degradation

The investigation of microbial TPP degradation involves a series of well-defined experimental protocols. A generalized workflow is presented below, followed by specific details from cited studies.

References

• 1. 2024.sci-hub.ru [2024.sci-hub.ru]
• 2. Biodegradation of triphenyl phosphate using an efficient bacterial consortium GYY: Degradation characteristics, metabolic pathway and 16S rRNA genes analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biodegradation of triphenyl phosphate using an efficient bacterial consortium GYY: Degradation characteristics, metabolic pathway and 16S rRNA genes analysis [agris.fao.org]

Unmasking Endocrine Disruptors: A Comparative Analysis of Triphenyl Phosphate and Other Common Plasticizers

For Immediate Release

A comprehensive review of experimental data reveals the endocrine-disrupting potential of Triphenyl Phosphate (TPP), a widely used plasticizer and flame retardant, in comparison to other common plasticizers such as Bisphenol A (BPA) and Di(2-ethylhexyl) phthalate (DEHP). This guide synthesizes findings from in vitro and in vivo studies, providing researchers, scientists, and drug development professionals with a comparative assessment of their effects on key hormonal pathways. The data underscores the importance of continued research into the safety of these ubiquitous chemicals.

Quantitative Comparison of Endocrine-Disrupting Potential

The following tables summarize the half-maximal effective concentration (EC50) and inhibitory concentration (IC50) values for Triphenyl Phosphate and other selected plasticizers across various endocrine disruption assays. These values are critical for comparing the potency of these compounds in activating or inhibiting hormonal receptors.

Table 1: Estrogenic Activity of Selected Plasticizers

Compound	Assay Type	Cell Line/System	Endpoint	EC50 / IC50 (µM)	Reference
Triphenyl Phosphate (TPP)	ERα Agonist Assay	MCF-7	Luciferase Reporter Gene	~10	[1]
Bisphenol A (BPA)	ERα Binding Assay	Human Recombinant ERα	Competitive Binding	~0.1	[2]
ERα Agonist Assay	MCF-7	Cell Proliferation	~0.01	[3]
Di(2-ethylhexyl) phthalate (DEHP)	ERα Agonist Assay	Yeast	β-galactosidase Activity	>100	[4]

Table 2: Androgenic and Anti-Androgenic Activity of Selected Plasticizers

Compound	Assay Type	Cell Line/System	Endpoint	EC50 / IC50 (µM)	Reference
Triphenyl Phosphate (TPP)	AR Antagonist Assay	MDA-kb2	Luciferase Reporter Gene	~5	[1]
Bisphenol A (BPA)	AR Antagonist Assay	MDA-kb2	Luciferase Reporter Gene	~10
Di(2-ethylhexyl) phthalate (DEHP)	AR Antagonist Assay	Yeast	β-galactosidase Activity	>100

Table 3: Thyroid Hormone System Disruption by Selected Plasticizers

Compound	Assay Type	Model Organism	Endpoint	Effect Concentration	Reference
Triphenyl Phosphate (TPP)	Zebrafish Embryo Assay	Danio rerio	Altered Thyroid Hormone Levels	40 µg/L
Bisphenol A (BPA)	Zebrafish Embryo Assay	Danio rerio	Altered Thyroid Hormone Levels	2.0 mg/L
Di(2-ethylhexyl) phthalate (DEHP)	In vivo rat study	Rattus norvegicus	Decreased Serum T4	50 mg/kg/day

Key Experimental Methodologies

To ensure transparency and reproducibility, detailed protocols for the key experimental assays cited in this guide are provided below.

Estrogen Receptor (ER) Binding Assay (Based on OECD Guideline 493)

This assay evaluates the ability of a test chemical to bind to the estrogen receptor α (ERα).

Principle: A radiolabeled estrogen, typically [³H]17β-estradiol, is incubated with a source of human ERα. The test chemical is added in increasing concentrations to compete with the radiolabeled estrogen for binding to the receptor. The amount of radiolabeled ligand displaced is measured to determine the binding affinity of the test chemical.

Procedure:

• Preparation of Reagents: Prepare assay buffer, radiolabeled ligand ([³H]17β-estradiol), and unlabeled competitor (test chemical). The receptor source is a human recombinant ERα.

• Incubation: Incubate the ERα with a fixed concentration of [³H]17β-estradiol and varying concentrations of the test chemical.

• Separation: Separate the receptor-bound from the free radioligand using a method such as dextran-coated charcoal or size-exclusion chromatography.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of bound radioligand against the logarithm of the competitor concentration. Calculate the IC50 value, which is the concentration of the test chemical that displaces 50% of the radiolabeled ligand.

Androgen Receptor (AR) Transcriptional Activation Assay (Based on OECD Guideline 458)

This reporter gene assay assesses the ability of a chemical to induce or inhibit gene expression mediated by the human androgen receptor.

Principle: A mammalian cell line (e.g., AR-EcoScreen™) is stably transfected with a plasmid containing the human androgen receptor and a second plasmid containing a reporter gene (e.g., luciferase) under the control of an androgen-responsive promoter. When an androgenic substance binds to the AR, it activates the transcription of the reporter gene, leading to a measurable signal.

Procedure:

• Cell Culture and Plating: Culture the stably transfected cells in 96-well plates.

• Chemical Exposure: Expose the cells to a range of concentrations of the test chemical. For antagonist assessment, co-expose with a known AR agonist.

• Incubation: Incubate the cells for a specified period to allow for receptor binding and reporter gene expression.

• Lysis and Signal Detection: Lyse the cells and measure the reporter gene product (e.g., luciferase activity using a luminometer).

• Data Analysis: Generate a concentration-response curve and calculate the EC50 for agonists or the IC50 for antagonists.

H295R Steroidogenesis Assay (Based on OECD Guideline 456)

This in vitro assay uses the human adrenal carcinoma cell line H295R to screen for chemicals that affect the production of steroid hormones, including testosterone and estradiol.

Principle: The H295R cell line expresses most of the key enzymes involved in the steroidogenesis pathway. By exposing these cells to a test chemical and measuring the subsequent changes in hormone production, the assay can identify substances that interfere with steroid biosynthesis.

Procedure:

• Cell Culture and Plating: Culture H295R cells in 24- or 96-well plates.

• Chemical Exposure: Expose the cells to a range of concentrations of the test chemical for 48 hours.

• Hormone Extraction: Collect the cell culture medium.

• Hormone Quantification: Measure the concentrations of testosterone and 17β-estradiol in the medium using methods like ELISA or LC-MS/MS.

• Data Analysis: Compare hormone production in treated cells to solvent controls to determine if the test chemical significantly alters steroidogenesis.

Zebrafish Eleutheroembryo Thyroid Axis Disruption Assay

This in vivo assay utilizes zebrafish embryos and larvae to assess the impact of chemicals on the thyroid system.

Principle: Zebrafish embryos are exposed to the test chemical during a critical developmental window. Alterations in thyroid hormone levels (T3 and T4) and the expression of genes involved in the hypothalamic-pituitary-thyroid (HPT) axis are measured.

Procedure:

• Embryo Collection and Exposure: Collect newly fertilized zebrafish embryos and expose them to a range of concentrations of the test chemical in multi-well plates.

• Incubation: Incubate the embryos for a defined period (e.g., up to 7 days post-fertilization).

• Hormone Measurement: Pool larvae and extract thyroid hormones for quantification by LC-MS/MS or ELISA.

• Gene Expression Analysis: Extract RNA from a separate pool of larvae and perform quantitative real-time PCR (qPCR) to measure the expression of key HPT axis genes (e.g., tshβ, tg, ttr).

• Data Analysis: Analyze for significant changes in hormone levels and gene expression compared to control groups.

Visualizing the Mechanisms of Endocrine Disruption

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. cir-safety.org [cir-safety.org]
• 2. Assessment of endocrine disruption and oxidative potential of bisphenol-A, triclosan, nonylphenol, diethylhexyl phthalate, galaxolide, and carbamazepine, common contaminants of municipal biosolids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Endocrine-disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular Pathway Analysis [jcpjournal.org]
• 4. Evaluation of endocrine disrupting activity of plasticizers in polyvinyl chloride tubes by estrogen receptor alpha binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance comparison of different catalysts for Triphenyl Phosphate synthesis

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of catalyst performance in the synthesis of Triphenyl Phosphate (TPP), supported by experimental data.

Triphenyl Phosphate (TPP), an organophosphorus compound widely utilized as a flame retardant, a plasticizer, and in various pharmaceutical applications, is primarily synthesized through the esterification of phenol with phosphorus oxychloride. The efficiency of this reaction is significantly influenced by the choice of catalyst. This guide provides a comparative analysis of different catalysts employed in TPP synthesis, presenting quantitative performance data, detailed experimental protocols, and a visual representation of the catalytic process to aid in catalyst selection and process optimization.

Performance Comparison of Catalysts

The selection of a catalyst is critical in maximizing the yield and purity of Triphenyl Phosphate while maintaining economically viable reaction conditions. Below is a summary of the performance of various metal-based catalysts in the synthesis of TPP from phenol and phosphorus oxychloride.

Catalyst	Molar Ratio (Phenol:POCl₃)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Aluminum Powder	1:1	1	Benzene	50	1	90.5	99.1	[1]
Zinc Powder	5:1	1	Hexane	60	5	90.2	99.3	[1]
Iron Powder	1.25:1	2	DMSO	150	10	91.7	99.6	[1]
Anhydrous MgCl₂	-	-	-	90-110	1.5	-	-	[2]

Note: Data for Anhydrous MgCl₂ was mentioned in a patent describing the general process, but specific yield and purity percentages were not provided in the cited document.

Experimental Protocols

The following is a generalized experimental protocol for the synthesis of Triphenyl Phosphate using a metal catalyst, based on procedures described in the cited literature.[2]

Materials:

• Phenol

• Phosphorus oxychloride (POCl₃)

• Selected catalyst (e.g., Aluminum powder, Zinc powder, Iron powder, or anhydrous Magnesium Chloride)

• Anhydrous organic solvent (e.g., Benzene, Hexane, or DMSO)

• Hydrochloric acid (for washing)

• Sodium hydroxide solution (for washing)

• Deionized water

• Ethanol or Methanol (for post-treatment)

Procedure:

• Reactant Preparation: In a suitable reaction vessel, dissolve phenol in an appropriate anhydrous organic solvent. The ratio of phenol to solvent can vary, but a common starting point is a 1:1 to 1:10 mass ratio.

• Catalyst and Reagent Addition: To the stirred phenol solution, add the selected metal catalyst. Subsequently, slowly add phosphorus oxychloride dropwise to the mixture. The molar ratio of phenol to phosphorus oxychloride is a critical parameter and should be controlled based on the specific catalyst being used (see table above).

• Reaction: Heat the reaction mixture to the desired temperature (ranging from 50°C to 150°C, depending on the catalyst and solvent) and maintain it for the specified reaction time (1 to 10 hours).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Perform an acid wash, followed by an alkali wash to neutralize any remaining acidic components.

  • Wash the organic layer with deionized water until neutral.

  • A post-treatment step with an alcohol such as methanol or ethanol can be employed to further purify the crude product.

  • Separate the organic layer and remove the solvent by distillation.

  • The final product, Triphenyl Phosphate, can be further purified by recrystallization or vacuum distillation to achieve high purity.

Catalytic Synthesis Pathway

The following diagram illustrates the general workflow for the synthesis of Triphenyl Phosphate, highlighting the role of the catalyst in influencing the reaction's outcome.

Caption: Workflow of Triphenyl Phosphate synthesis.

This guide provides a foundational understanding of the catalytic synthesis of Triphenyl Phosphate. Researchers are encouraged to consult the primary literature for more detailed information and to optimize reaction conditions based on their specific laboratory settings and purity requirements.

References

• 1. CN105254666A - Preparation method of triphenyl phosphate - Google Patents [patents.google.com]
• 2. CN102675360A - Preparation method of high-purity TPP (triphenyl phosphate) - Google Patents [patents.google.com]

Unraveling the Dual-Action Flame Retardancy of Triphenyl Phosphate Across Diverse Polymer Matrices

A Comparative Analysis for Researchers and Material Scientists

Triphenyl Phosphate (TPP), a non-halogenated organophosphorus compound, stands as a prominent flame retardant in the polymer industry. Its efficacy lies in a versatile, dual-pronged mechanism that operates in both the condensed (solid) and gas phases of a fire, the dominance of which is intricately linked to the chemistry of the host polymer. This guide provides a comparative examination of TPP's flame retardant mechanisms in various commercially significant polymers, supported by experimental data to aid researchers in material selection and formulation.

Dominant Flame Retardant Mechanisms: A Polymer-Dependent Phenomenon

Triphenyl Phosphate's ability to thwart combustion is not a "one-size-fits-all" solution. The interplay between TPP and the polymer degradation pathways dictates whether it primarily acts in the condensed phase, the gas phase, or a combination of both.

Condensed-Phase Mechanism: Upon heating, TPP decomposes to form phosphoric acid, which then polymerizes into polyphosphoric acid.[1] This acidic species acts as a catalyst, promoting the dehydration and cross-linking of the polymer chains to form a stable, insulating char layer on the material's surface.[2] This char layer serves as a physical barrier, limiting the evolution of flammable volatile gases and shielding the underlying polymer from the heat of the flame.[3]

Gas-Phase Mechanism: Simultaneously, volatile phosphorus-containing radicals (such as PO•) are released into the gas phase during the decomposition of TPP.[4][5] These radicals are highly effective at scavenging the high-energy H• and OH• radicals that are crucial for sustaining the combustion chain reaction in the flame. By interrupting this cycle, the flame is inhibited and its propagation is slowed or extinguished.

The following diagram illustrates the generalized dual-action mechanism of TPP.

Figure 1: Generalized dual-action flame retardant mechanism of Triphenyl Phosphate (TPP).

Comparative Performance Across Polymer Systems

The effectiveness of TPP varies significantly across different polymer matrices. The following sections detail its mechanism and performance in several key polymers, with quantitative data summarized in Table 1.

Poly(methyl methacrylate) (PMMA)

In PMMA, TPP exhibits a strong gas-phase inhibition mechanism. The addition of TPP leads to a noticeable decrease in the mass burning rate and flame propagation rate. Studies have shown a reduction in the concentration of hydroxyl (OH) radicals in the flame, which is a direct indication of gas-phase flame inhibition. While some condensed-phase action occurs through the formation of a polyphosphate film, the primary mode of action is the interruption of the combustion cycle in the gas phase.

Polycarbonate (PC) and PC/ABS Blends

For Polycarbonate and its blends with Acrylonitrile-Butadiene-Styrene (ABS), TPP's flame retardancy is a result of a balanced contribution from both condensed and gas-phase mechanisms . The correspondence between the decomposition temperatures of TPP and PC is crucial for the interaction that leads to enhanced charring. This charring competes with the release of phosphate species into the gas phase, with flame inhibition identified as the main retardancy mechanism, optimized by the condensed-phase actions.

Polystyrene (PS)

In Polystyrene, TPP primarily functions through a gas-phase mechanism . TPP is volatile and does not significantly degrade before the polystyrene itself. The released phosphorus-containing species effectively scavenge flame radicals. Interestingly, studies have shown that TPP can be dispersed as nanoparticles within the PS matrix, which enhances its flame retardant properties.

Polyethylene (PE)

For Polyethylene, TPP demonstrates a dual-phase mechanism . The addition of TPP to High-Density Polyethylene (HDPE) increases its thermal stability and Limiting Oxygen Index (LOI). The mechanism involves both the formation of a protective layer in the condensed phase and the release of phosphorus oxides into the gas phase to inhibit the flame.

Epoxy Resins

In epoxy resins, TPP also acts via a combined condensed-phase and gas-phase mechanism . It contributes to char formation while also exhibiting a smoke-suppressant effect. The liquid phosphorus-containing compounds formed during decomposition can adsorb smoke particles. The addition of TPP can also improve the mechanical properties of the cured epoxy.

Polybenzoxazines

For polybenzoxazine resins, TPP functions as both a condensed-phase and gas-phase flame retardant . The addition of TPP increases the char yield, which is indicative of condensed-phase action. Simultaneously, gas-phase inhibition contributes to achieving high flame retardancy ratings like UL 94 V-0 with relatively low loadings of TPP.

Quantitative Performance Data

The following table summarizes the key flammability performance indicators of TPP in various polymers.

Polymer Matrix	TPP Loading (wt%)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating (Thickness)	Key Findings
PMMA	10	-	-	Significant decrease in burning rate and flame propagation.
Polycarbonate (PC)	10	33.7	V-0	Demonstrates a significant increase in LOI and achieves the highest UL 94 rating.
PC/ABS	15	-	V-1	Effective in improving the fire resistance of the blend.
High-Density Polyethylene (HDPE)	10	>21	-	Increases LOI above the threshold for self-extinguishing behavior.
Polystyrene (PS)	20	-	-	Achieves good flame retardance due to nanodispersion of TPP.
Epoxy Resin	5	-	-	Improves mechanical properties and thermal stability.
Polybenzoxazine	2-10	Increased with TPP content	V-0	Achieves V-0 rating with low TPP addition.

Experimental Protocols

The data presented in this guide is based on standardized flammability tests. The methodologies for these key experiments are outlined below.

Limiting Oxygen Index (LOI) - ASTM D2863

This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Figure 2: Experimental workflow for the Limiting Oxygen Index (LOI) test.

UL 94 Vertical Burn Test

This test assesses the self-extinguishing characteristics of a plastic material after exposure to a flame.

Figure 3: Experimental workflow for the UL 94 Vertical Burn Test.

Cone Calorimetry - ASTM E1354

This test measures various fire-related properties, including the heat release rate, smoke production, and mass loss rate of a material under a controlled heat flux.

Figure 4: Experimental workflow for Cone Calorimetry.

References

• 1. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 2. chinayaruichem.com [chinayaruichem.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 5. youtube.com [youtube.com]